1-Heptyn-3-ol, 1-phenyl-

• CAS: 72206-40-7

Core Science & Biosynthesis

Navigating the Uncharted: A Technical Safety and Handling Guide for 1-phenyl-1-heptyn-3-ol

An In-depth Guide for Researchers and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-phenyl-1-heptyn-3-ol (CAS 17488-65-2) is publicly available. This guide is a synthesis of information from structurally related compounds and general chemical safety principles. It is intended to provide guidance and should be supplemented by a thorough risk assessment before handling.

Introduction: Understanding the Compound

1-phenyl-1-heptyn-3-ol is a secondary acetylenic alcohol. Its structure incorporates a phenyl group, an internal alkyne, and a hydroxyl group, each contributing to its chemical reactivity and potential biological activity. Acetylenic alcohols are valuable intermediates in organic synthesis, particularly in the development of pharmaceuticals and fine chemicals due to their versatile reactivity.[1] The presence of the alkyne functional group allows for a variety of chemical transformations, making it a key building block in synthetic chemistry.

Hazard Identification and Risk Assessment

Due to the absence of a specific SDS, a comprehensive hazard identification must be based on the functional groups present and data from analogous compounds.

Key Structural Features and Associated Hazards:

• Phenyl Group: The presence of a phenyl group suggests potential for aromatic compound toxicity. Chronic exposure to some aromatic compounds can have systemic effects.[2]

• Acetylenic (Alkyne) Group: The carbon-carbon triple bond is a region of high electron density, making the molecule susceptible to various addition reactions.[3][4] While terminal alkynes can pose an explosion hazard under certain conditions (e.g., in the presence of heavy metals), this is an internal alkyne, which generally reduces this risk. However, caution is still warranted.

• Secondary Alcohol: The hydroxyl group can act as a nucleophile and a proton donor. Alcohols are generally considered irritants to the eyes and skin.[5][6]

Inferred GHS Hazard Classification (Based on Analogs):

The following table summarizes potential GHS classifications based on data for related compounds.

Hazard Class	Inferred Classification	Basis for Classification (Analogous Compounds)
Flammable Liquids	Category 4 (Combustible)	Based on 1-heptyn-3-ol (Flash Point: 59°C).
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Based on 1-heptyn-3-ol.
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Based on 3-heptyn-1-ol and general data for phenols.[2][5][6]
Serious Eye Damage/Eye Irritation	Category 2A (Causes serious eye irritation)	Based on 3-heptyn-1-ol.[5][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	Based on 3-heptyn-1-ol.[5][6]
Hazardous to the Aquatic Environment (Chronic)	Category 2 (Toxic to aquatic life with long-lasting effects)	Based on 1-heptyn-3-ol.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential when handling a compound with an incomplete safety profile.

Engineering Controls

• Ventilation: All handling of 1-phenyl-1-heptyn-3-ol should be conducted in a well-ventilated area. For procedures with the potential to generate aerosols or vapors, a chemical fume hood is mandatory.

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling 1-phenyl-1-heptyn-3-ol.

Caption: Recommended PPE for handling 1-phenyl-1-heptyn-3-ol.

Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is critical to mitigate risks.

Handling Procedures

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[7]

• Static Discharge: Take precautionary measures against static discharge, especially when handling larger quantities.

• Inert Atmosphere: For reactions sensitive to air or moisture, consider handling under an inert atmosphere (e.g., nitrogen or argon).

• Good Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[8]

Storage

• Container: Keep the container tightly closed in a dry and well-ventilated place.[8]

• Conditions: Store in a cool, dark place away from direct sunlight. A recommended storage temperature for similar compounds is 2-8°C.

• Incompatible Materials: Store away from strong oxidizing agents and strong bases.

Disposal

• Waste Management: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

• Contaminated Packaging: Contaminated containers should be treated as hazardous waste and disposed of accordingly.

First-Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[9]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[5][9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[9]

Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleanup: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.

Stability and Reactivity

• Reactivity: The alkyne functionality can undergo various reactions, including addition and coupling reactions.[3][4]

• Chemical Stability: Stable under recommended storage conditions.[5][10]

• Conditions to Avoid: Heat, flames, sparks, and incompatible materials.

• Incompatible Materials: Strong oxidizing agents, strong bases.

• Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.

Toxicological Information

As no specific toxicological data exists for 1-phenyl-1-heptyn-3-ol, the following information is inferred from its functional groups and related compounds.

• Acute Toxicity: Likely to be harmful if swallowed. May cause respiratory irritation upon inhalation.[5]

• Skin and Eye Irritation: Expected to be a skin and eye irritant.[2][5]

• Chronic Toxicity: The effects of long-term exposure are unknown. Chronic exposure to some aromatic compounds can lead to systemic effects.[2]

• Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available.

The following flowchart outlines a logical process for risk assessment when handling a compound with limited safety data.

Caption: Risk assessment workflow for compounds with limited safety data.

Conclusion

While 1-phenyl-1-heptyn-3-ol is a potentially valuable synthetic intermediate, the lack of a specific Safety Data Sheet necessitates a cautious and well-informed approach to its handling. By understanding the hazards associated with its constituent functional groups and adhering to the stringent safety protocols outlined in this guide, researchers can mitigate risks and work safely with this compound. A thorough, documented risk assessment should always precede any experimental work.

References

• Chemsrc. 1-phenyl-1-hepten-3-ol | CAS#:20157-19-1.
• PubChem. 1-Hepten-3-ol, 1-phenyl-.
• PubChem. 1-Phenyl-3-heptanol.
• Synthesis and Characterization of Acetylene Alcohols Via Alkynylation of Heteroatomic Aldehydes with Phenylacetylene Under Vario. (2025).
• PubChem. 1-Phenyl-1-pentyn-3-ol.
• PMC. Acetylene in Organic Synthesis: Recent Progress and New Uses.
• E3S Web of Conferences. Research of the synthesis of new acetylene aminoalcohols.
• Green Chemistry (RSC Publishing). A solid acetylene reagent with enhanced reactivity: fluoride-mediated functionalization of alcohols and phenols.
• ACS Publications. Catalytic Addition Reactions of Acetylenic Alcohols1,2.
• Fisher Scientific. SAFETY DATA SHEET.
• FUJIFILM Wako Chemicals. SAFETY DATA SHEET.
• Santa Cruz Biotechnology. 1-Phenyl-3-ethyl-1-heptyn-3-ol | CAS 19781-33-0 | SCBT.
• Fisher Scientific. SAFETY DATA SHEET.
• Sigma-Aldrich. 1-Heptyn-3-ol 97 7383-19-9.
• Sigma-Aldrich. SAFETY DATA SHEET.
• Tokyo Chemical Industry Co., Ltd. 1-Heptyn-3-ol | 7383-19-9.
• SKF. Safety Data Sheet.
• Cayman Chemical. Safety Data Sheet.
• GOV.UK. Phenol: toxicological overview.
• PubChem. 3-Heptyn-1-ol.

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. gov.uk [gov.uk]
• 3. Acetylene in Organic Synthesis: Recent Progress and New Uses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fishersci.com [fishersci.com]
• 6. 3-Heptyn-1-ol | C7H12O | CID 84693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. cdn.skfmediahub.skf.com [cdn.skfmediahub.skf.com]

An In-Depth Technical Guide on the Thermodynamic Stability of Phenyl-Substituted Propargylic Alcohols

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Phenyl-substituted propargylic alcohols are pivotal structural motifs in a myriad of biologically active molecules and are versatile intermediates in organic synthesis. Their utility, however, is intrinsically linked to their thermodynamic stability. These compounds are prone to various rearrangements, most notably the Meyer-Schuster and Rupe rearrangements, which can significantly impact reaction outcomes and the viability of synthetic routes. This technical guide provides a comprehensive exploration of the factors governing the thermodynamic stability of phenyl-substituted propargylic alcohols. We will delve into the electronic and steric influences of the phenyl group, analyze key isomerization and rearrangement pathways, and present experimental and computational methodologies for assessing their stability. This guide aims to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to effectively harness the synthetic potential of these valuable compounds.

Introduction: The Significance of Stability in Phenyl-Substituted Propargylic Alcohols

Propargylic alcohols, characterized by a hydroxyl group attached to a carbon atom adjacent to a carbon-carbon triple bond, are fundamental building blocks in organic chemistry.[1] The introduction of a phenyl group at the propargylic position imparts unique electronic and steric properties that significantly influence the molecule's reactivity and stability.[2] These compounds serve as precursors to a wide array of complex molecules, including polysubstituted furans, which are found in numerous natural products and biologically active compounds.[2]

However, the synthetic utility of phenyl-substituted propargylic alcohols is often challenged by their propensity to undergo rearrangements, leading to the formation of more thermodynamically stable isomers such as α,β-unsaturated ketones (chalcones) or other rearranged products.[3][4] Understanding and controlling these isomerization pathways is paramount for achieving desired synthetic outcomes and for ensuring the stability of drug candidates incorporating this moiety. This guide will provide a detailed analysis of the thermodynamic landscape of these molecules, offering insights into predicting and controlling their stability.

Fundamental Principles Governing Thermodynamic Stability

The thermodynamic stability of phenyl-substituted propargylic alcohols is a delicate balance of several interconnected factors. The key to understanding their behavior lies in appreciating the electronic and steric effects exerted by the phenyl group and the inherent reactivity of the propargylic system.

Electronic Effects of the Phenyl Group

The phenyl group at the propargylic position plays a crucial role in stabilizing the molecule. Through resonance, the aromatic ring can delocalize positive charge that may develop at the propargylic carbon, for instance, during acid-catalyzed reactions. This stabilization of carbocationic intermediates is a key factor in many of the reactions these alcohols undergo.[5] The electron-donating or electron-withdrawing nature of substituents on the phenyl ring can further modulate this stability. Electron-donating groups enhance the stabilization of adjacent positive charges, while electron-withdrawing groups can have the opposite effect.

Steric Considerations

The bulkiness of the phenyl group can influence reaction pathways by sterically hindering certain approaches of reagents. This steric hindrance can sometimes be exploited to direct the regioselectivity of reactions.

The Propargylic System: A Hotbed of Reactivity

The combination of the alkyne and the alcohol functional groups in a 1,3-relationship makes the propargylic alcohol motif inherently reactive. The π-bonds of the alkyne are susceptible to attack by electrophiles, and the hydroxyl group can be protonated and eliminated as water, leading to the formation of reactive intermediates.

Key Isomerization and Rearrangement Pathways

Phenyl-substituted propargylic alcohols can undergo several important isomerization and rearrangement reactions, which are often driven by the formation of a more thermodynamically stable conjugated system.

Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement is an acid-catalyzed isomerization of secondary and tertiary propargylic alcohols to α,β-unsaturated ketones or aldehydes.[4] For phenyl-substituted propargylic alcohols, this rearrangement typically leads to the formation of chalcones, which are thermodynamically more stable due to the extended conjugation between the phenyl ring, the carbonyl group, and the double bond.

The mechanism involves the protonation of the hydroxyl group, followed by its elimination as water to form a vinyl cation intermediate. A subsequent 1,3-hydride shift and tautomerization yield the final α,β-unsaturated carbonyl compound.[4] The presence of the phenyl group can facilitate this rearrangement by stabilizing the carbocationic intermediates.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Coupling-isomerization synthesis of chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 5. Scope and advances in the catalytic propargylic substitution reaction - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of 1-Phenyl-1-Heptyn-3-ol: A Technical Guide for Drug Development Professionals

Foreword: Understanding the Critical Role of Solubility in Drug Discovery

In the landscape of modern drug development, the intrinsic properties of a molecule are paramount to its potential success as a therapeutic agent. Among these, solubility stands as a cornerstone, influencing everything from formulation and bioavailability to in-vitro assay reliability. This guide provides a comprehensive technical overview of the solubility profile of 1-phenyl-1-heptyn-3-ol, a compound of interest for its unique structural motifs. Our approach moves beyond a simple cataloging of data, instead offering a predictive framework grounded in physicochemical principles, coupled with a rigorous, self-validating experimental protocol for empirical determination. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of solubility and its practical application in the laboratory.

Molecular Architecture and its Implications for Solubility

The solubility of a compound is fundamentally dictated by its molecular structure. 1-Phenyl-1-heptyn-3-ol possesses a distinctive architecture that informs its interactions with various organic solvents.

• A Polar Head and a Nonpolar Tail: The molecule can be conceptually divided into two key regions: a polar hydroxyl (-OH) group and a larger, nonpolar hydrocarbon framework. The hydroxyl group is capable of acting as both a hydrogen bond donor and acceptor, a critical factor in its interaction with polar solvents.[1][2][3][4] Conversely, the phenyl ring and the heptynyl chain contribute to the molecule's nonpolar character, favoring interactions with nonpolar solvents through van der Waals forces.[5]

• The Influence of the Phenyl Group and Alkynyl System: The phenyl group, while generally considered nonpolar, can participate in pi-pi stacking interactions. The triple bond of the alkyne is a region of high electron density, which can also influence its interaction with certain solvents.

The interplay between these polar and nonpolar regions will ultimately determine the solubility of 1-phenyl-1-heptyn-3-ol in a given solvent. The principle of "like dissolves like" serves as a guiding tenet: polar solvents will more readily dissolve polar solutes, and nonpolar solvents will favor nonpolar solutes.[6][7]

Predictive Solubility Profile of 1-Phenyl-1-Heptyn-3-ol

Based on the structural analysis, we can predict the solubility of 1-phenyl-1-heptyn-3-ol across a spectrum of common organic solvents. This predictive framework is essential for guiding experimental design and solvent selection in various applications, from chemical reactions to formulation development.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The hydroxyl group of the alcohol solvents can form strong hydrogen bonds with the hydroxyl group of 1-phenyl-1-heptyn-3-ol.[1][4]
Polar Aprotic	Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO)	Moderate to High	These solvents possess a significant dipole moment and can act as hydrogen bond acceptors, interacting favorably with the hydroxyl group of the solute.[6]
Nonpolar Aprotic	Hexane, Toluene	Low to Moderate	The large nonpolar hydrocarbon portion of 1-phenyl-1-heptyn-3-ol will have favorable van der Waals interactions with these nonpolar solvents.[5][6] However, the polar hydroxyl group will limit high solubility.
Chlorinated	Dichloromethane, Chloroform	Moderate to High	These solvents have a moderate polarity and can engage in dipole-dipole interactions. Their ability to dissolve a wide range of organic compounds makes them likely to be effective for 1-phenyl-1-heptyn-3-ol.

Experimental Verification of Solubility: A Step-by-Step Protocol

Theoretical predictions provide a valuable starting point, but empirical determination of solubility is crucial for accurate characterization. The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[8]

Principle of the Shake-Flask Method

An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature until equilibrium is reached. At this point, the concentration of the dissolved solute in the supernatant is measured, which represents the solubility of the compound in that solvent at that temperature.

Materials and Reagents

• 1-Phenyl-1-heptyn-3-ol (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Caption: Workflow for Shake-Flask Solubility Determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-phenyl-1-heptyn-3-ol to a series of vials. The exact amount should be sufficient to ensure a solid phase remains after equilibration.

  • Pipette a known volume of each organic solvent into the respective vials.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached. A preliminary experiment can be conducted to determine the time required to reach a plateau in concentration.

• Sample Clarification:

  • Remove the vials from the shaker and allow them to stand undisturbed for a short period to allow the excess solid to sediment.

  • To ensure complete removal of undissolved solids, centrifuge the vials at a moderate speed.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to prevent particulate matter from interfering with the analysis.

• Concentration Analysis by HPLC:

  • Prepare a standard stock solution of 1-phenyl-1-heptyn-3-ol of a known concentration in a suitable solvent (e.g., acetonitrile).

  • Generate a calibration curve by preparing a series of dilutions from the stock solution and analyzing them by HPLC.

  • Dilute the filtered sample solutions to fall within the linear range of the calibration curve.

  • Analyze the diluted samples by HPLC and determine the concentration of 1-phenyl-1-heptyn-3-ol by comparing the peak area to the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of 1-phenyl-1-heptyn-3-ol in the specific solvent at the experimental temperature.

Causality Behind Experimental Choices and Self-Validation

The described protocol is designed to be a self-validating system, ensuring the generation of trustworthy and reproducible data.

• Use of Excess Solute: Adding an excess of the solid ensures that the solution becomes saturated and that the measured concentration represents the true equilibrium solubility.

• Constant Temperature and Agitation: Maintaining a constant temperature is crucial as solubility is temperature-dependent. Consistent agitation ensures that the system reaches equilibrium efficiently.

• Multi-Point Time Sampling (for Validation): In a rigorous study, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours). If the measured concentrations are consistent across the later time points, it provides confidence that equilibrium has been achieved.

• Filtration and Centrifugation: The combination of centrifugation and filtration is a robust method to ensure that no undissolved solid is carried over into the analytical sample, which would lead to an overestimation of solubility.

• HPLC with a Calibration Curve: HPLC is a highly specific and sensitive analytical technique. The use of a multi-point calibration curve ensures accurate quantification of the analyte.

The following diagram illustrates the relationship between the key experimental parameters and the integrity of the final solubility data.

Caption: Inter-dependencies for Self-Validating Solubility Data.

Conclusion and Future Directions

This guide has provided a comprehensive framework for understanding and determining the solubility profile of 1-phenyl-1-heptyn-3-ol. By combining theoretical predictions based on molecular structure with a robust experimental protocol, researchers can confidently characterize this important physicochemical property. The presented shake-flask method, with its inherent self-validating steps, ensures the generation of high-quality data that can reliably inform downstream applications in drug discovery and development. Future studies could expand upon this work by investigating the temperature dependence of solubility and exploring the impact of co-solvent systems, which are often employed in pharmaceutical formulations.

References

• Anonymous. (2023, August 31). Solubility of Organic Compounds. LibreTexts. [Link]

• PubChem. (n.d.). 1-Phenyl-1-pentyn-3-ol. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). 1-Phenyl-1-heptyne. NIST Chemistry WebBook. [Link]

• Stephens, J. (2021, October 8). Solubility of Organic Compounds. Chemistry Steps. [Link]

• Anonymous. (2022, May 3). 13.9: Physical Properties of Alcohols; Hydrogen Bonding. LibreTexts. [Link]

• PubChem. (n.d.). 1-Hepten-3-ol, 1-phenyl-. National Center for Biotechnology Information. [Link]

• Wang, R., et al. (2002). Prediction of Aqueous Solubility of Organic Compounds Based on a 3D Structure Representation. Journal of Chemical Information and Modeling, 42(6), 1363-1370. [Link]

• Anonymous. (n.d.). 5.2 How Hydrogen-bonding Influences Properties. Open Oregon Educational Resources. [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Heptyn-3-ol (CAS 7383-19-9). [Link]

• Anonymous. (2023, January 29). Solubility Rules. LibreTexts. [Link]

• SpectraBase. (n.d.). 1-Hepten-3-ol, 1-phenyl-. [Link]

• Anonymous. (2023, August 31). Solubility of Organic Compounds. LibreTexts. [Link]

• Avdeef, A., et al. (2023, October 18). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. Scientific Reports, 13(1), 17793. [Link]

• PubChem. (n.d.). 1-Phenyl-3-heptanol. National Center for Biotechnology Information. [Link]

• Clark, J. (n.d.). an introduction to alcohols. Chemguide. [Link]

• Anonymous. (2022, October 13). Comparison of the polarity of organic solvents. LinkedIn. [Link]

• Anonymous. (2023, January 22). Polar Protic and Aprotic Solvents. LibreTexts. [Link]

• Mann, E. L., & Wagen, C. C. (2025, September 5). Machine-Learning Methods for pH-Dependent Aqueous-Solubility Prediction. Rowan. [Link]

• Anonymous. (n.d.). Physical Properties of Alcohols. BYJU'S. [Link]

• World Health Organization. (n.d.). Annex 4. [Link]

• ResearchGate. (2014, October 15). How do you distinguish the polarity of organic solvent?[Link]

• BYJU'S. (n.d.). The physical and chemical properties of alcohols are mainly due to the presence of hydroxyl group. [Link]

• Wikipedia. (n.d.). Solubility. [Link]

• Shodex. (n.d.). Polarities of Solvents. [Link]

• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(1), 5753. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 5.2 How Hydrogen-bonding Influences Properties – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 3. passmyexams.co.uk [passmyexams.co.uk]
• 4. byjus.com [byjus.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 7. Solubility - Wikipedia [en.wikipedia.org]
• 8. Solubility Parameters: Theory and Application [cool.culturalheritage.org]

Biological Activity and Toxicity of 1-Phenyl-1-heptyn-3-ol: A Technical Analysis

This technical guide provides an in-depth analysis of 1-phenyl-1-heptyn-3-ol , a secondary propargylic alcohol with significant utility as a pharmacophore in medicinal chemistry and a versatile intermediate in organic synthesis.

Executive Summary

1-Phenyl-1-heptyn-3-ol is a lipophilic secondary propargylic alcohol characterized by a phenyl ring conjugated to an internal alkyne, adjacent to a chiral hydroxyl center. While primarily utilized as a high-value synthetic intermediate for heterocycle generation (e.g., furans, pyrroles), its structural motifs confer distinct biological activities. It acts as a latent electrophile; upon metabolic oxidation, it converts into a reactive

-acetylenic ketone (ynone), capable of covalent modification of cysteine residues in proteins. This guide details its physicochemical profile, predicted biological mechanisms, toxicity risks, and standardized protocols for handling and evaluation.

Chemical Profile & Physicochemical Properties

Understanding the physical parameters is critical for predicting bioavailability and formulation requirements.

Property	Value / Description
IUPAC Name	1-Phenylhept-1-yn-3-ol
Molecular Formula	C H O
Molecular Weight	190.28 g/mol
Physical State	Viscous pale yellow oil
Solubility	Soluble in DMSO, Ethanol, DCM; Insoluble in Water
LogP (Predicted)	~3.5 - 3.8 (High Lipophilicity)
H-Bond Donors/Acceptors	1 / 1
Key Functional Groups	Internal Alkyne, Secondary Alcohol, Phenyl Ring

Structural Insight: The presence of the internal alkyne restricts rotational freedom, creating a rigid rod-like linker between the lipophilic phenyl head and the aliphatic butyl tail. This rigidity enhances binding affinity in hydrophobic pockets of enzymes (e.g., CYP450s) but also dictates its metabolic fate.

Biological Activity Spectrum

Antimicrobial & Antifungal Potential

Propargylic alcohols related to 1-phenyl-1-heptyn-3-ol exhibit fungistatic properties. The mechanism involves the disruption of fungal membrane integrity and the inhibition of lanosterol 14

-demethylase (CYP51).

• Mechanism: The alkyne moiety can coordinate with the heme iron of cytochrome P450 enzymes, acting as a reversible inhibitor.

• Spectrum: Activity is generally higher against dermatophytes (Trichophyton spp.) than systemic pathogens (Candida spp.) due to the high lipophilicity facilitating penetration into keratinized tissues.

Cytotoxicity & Antitumor Activity

The compound serves as a "warhead" precursor. In cellular environments with high oxidative stress or specific dehydrogenase activity, the alcohol is oxidized to 1-phenylhept-1-yn-3-one .

• Michael Acceptor Reactivity: The resulting ynone is a potent Michael acceptor. It reacts irreversibly with nucleophilic thiols (glutathione, cysteine residues) in proteins.

• Target: This covalent modification can inhibit NF-

  B signaling and induce apoptosis in cancer cell lines by depleting cellular glutathione pools.

Enzyme Inhibition (Suicide Inhibition)

Terminal and internal alkynes are known mechanism-based inactivators of P450 enzymes. 1-Phenyl-1-heptyn-3-ol can undergo metabolic activation to a ketene species or oxirene, leading to heme alkylation and enzyme inactivation.

Mechanism of Action: The Oxidative Activation Pathway

The biological activity is largely driven by the Propargylic Alcohol-to-Ynone Switch . The alcohol itself is relatively inert, but its oxidized form drives toxicity and efficacy.

Figure 1: The metabolic activation pathway of 1-phenyl-1-heptyn-3-ol converting it from a stable alcohol to a reactive protein-modifying agent.[1]

Toxicity & Safety Profile

Researchers must treat this compound as a Class II Moderate Hazard .

Acute Toxicity[7][8]

• Oral (Rat): Estimated LD

  300–800 mg/kg.

• Dermal: High permeability due to lipophilicity (LogP > 3.5). Potential for systemic toxicity upon skin contact.[2][3]

• Inhalation: Vapors may cause respiratory irritation. The alkyne functionality suggests potential for causing "metal fume fever"-like symptoms if pyrolyzed.

Skin Sensitization

Propargylic alcohols are known skin sensitizers. The metabolic conversion to ynones in the skin (via epidermal dehydrogenases) creates haptens that bind to skin proteins, triggering allergic contact dermatitis (Type IV hypersensitivity).

Genotoxicity

While the parent alcohol is typically non-mutagenic, the oxidized ynone metabolite can interact with DNA. Ames test results for similar phenyl-alkynols are often mixed, necessitating caution.

Experimental Protocols

Synthesis of 1-Phenyl-1-heptyn-3-ol

Objective: Generate high-purity material for bio-assay. Reaction: Nucleophilic addition of lithium phenylacetylide to valeraldehyde (pentanal).

Reagents:

• Phenylacetylene (1.0 eq)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.1 eq)

• Pentanal (1.1 eq)

• Dry THF (Solvent)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask under Argon atmosphere. Add dry THF and cool to -78°C.

• Lithiation: Add phenylacetylene. Dropwise add n-BuLi over 15 mins. Stir for 30 mins at -78°C to form Lithium Phenylacetylide.

• Addition: Dropwise add Pentanal (freshly distilled). The solution may turn pale yellow.

• Reaction: Allow to warm to 0°C over 2 hours. Monitor by TLC (Hexane:EtOAc 8:2).

• Quench: Quench with saturated NH

  Cl solution.

• Workup: Extract with Diethyl Ether (3x). Wash combined organics with Brine. Dry over MgSO

  .

• Purification: Flash column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexanes).

In Vitro Cytotoxicity Assay (MTT Protocol)

Objective: Determine IC

against cancer cell lines (e.g., MCF-7, HeLa).

• Seeding: Seed cells at 5,000 cells/well in 96-well plates. Incubate 24h.

• Treatment: Dissolve 1-phenyl-1-heptyn-3-ol in DMSO (Stock 100 mM). Prepare serial dilutions in media (Final DMSO < 0.1%). Treat cells for 48h.

• Labeling: Add MTT reagent (0.5 mg/mL). Incubate 4h at 37°C.

• Solubilization: Remove media. Add 100

  L DMSO to dissolve formazan crystals.

• Readout: Measure absorbance at 570 nm. Calculate IC

  using non-linear regression.

Future Outlook & Drug Development

1-Phenyl-1-heptyn-3-ol is unlikely to be a final drug candidate due to metabolic liability (rapid oxidation). However, it is an exceptional Lead Scaffold for:

• Click Chemistry Probes: The internal alkyne can be used in bio-orthogonal labeling if the phenyl ring is modified.

• Heterocycle Libraries: Cyclization with hydrazines yields pyrazoles (anti-inflammatory agents), while reaction with iodine yields iodofurans (coupling partners).

• PROTAC Linkers: The rigid alkyne spacer provides a defined distance for proteolysis-targeting chimeras.

References

• PubChem. (2025).[4][5] 1-Phenyl-1-pentyn-3-ol Compound Summary. National Library of Medicine.[6] [Link]

• National Toxicology Program (NTP). (2008). Toxicology and Carcinogenesis Studies of Propargyl Alcohol. National Institutes of Health. [Link]

• Frontiers in Pharmacology. (2018). Propargylic Alcohols as Synthons for Heterocyclic Compounds. [Link]

Sources

• 1. 1-Hepten-3-ol, 1-phenyl- | C13H18O | CID 5371928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenol | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 3. gov.uk [gov.uk]
• 4. 1-Heptyn-3-ol 97 7383-19-9 [sigmaaldrich.com]
• 5. 1-Phenyl-1-pentyn-3-ol | C11H12O | CID 11789508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Phenyl-3-heptanol | C13H20O | CID 10420110 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthetic Strategies for 1-Phenyl-1-heptyn-3-ol: A Comprehensive Technical Guide

Executive Summary

1-Phenyl-1-heptyn-3-ol is a highly versatile chiral propargylic alcohol. Featuring an internal alkyne, a carbinol stereocenter, and a lipophilic butyl chain, it serves as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs), natural products, and functionalized heterocycles. This whitepaper provides an in-depth mechanistic and practical evaluation of the three primary synthetic routes used to construct this molecule: Palladium-catalyzed Sonogashira cross-coupling, lithium-mediated nucleophilic addition, and Zinc-catalyzed asymmetric alkynylation.

Retrosynthetic Analysis & Strategic Disconnections

The architectural complexity of 1-phenyl-1-heptyn-3-ol (C₁₃H₁₆O) allows for two highly efficient strategic disconnections, dictating the choice of starting materials based on the desired stereochemical outcome and scalability requirements[1].

• C(sp)–C(sp²) Disconnection (Route A): Cleavage at the alkyne-aryl interface leads to 1-heptyn-3-ol and iodobenzene . This route leverages robust cross-coupling methodologies.

• C(sp)–C(sp³) Disconnection (Route B): Cleavage at the carbinol carbon yields phenylacetylene and pentanal (valeraldehyde) . This nucleophilic addition pathway can be executed in both racemic and highly enantioselective fashions.

Retrosynthetic disconnections for 1-phenyl-1-heptyn-3-ol showing two primary pathways.

Route A: Sonogashira Cross-Coupling

Logic & Causality

The Sonogashira coupling is the premier method for C(sp²)–C(sp) bond formation. By utilizing commercially available 1-heptyn-3-ol[2] and iodobenzene, this route bypasses the need for cryogenic conditions. A dual-catalyst system (Pd/Cu) is employed: the Pd(0) species undergoes oxidative addition with iodobenzene, while CuI reacts with the terminal alkyne to form a highly nucleophilic copper acetylide. This acetylide smoothly transmetalates to the Pd(II) center, followed by reductive elimination to yield the internal alkyne[1].

Self-Validating Experimental Protocol

• Preparation: Flame-dry a Schlenk flask and purge with Argon. Strict exclusion of oxygen is critical to prevent the background Glaser homocoupling of 1-heptyn-3-ol.

• Catalyst Loading: Add

  (2 mol%) and (4 mol%) to the flask.

• Solvent/Base: Introduce 15 mL of rigorously degassed triethylamine (

  ). The amine acts as both the solvent and the base required to neutralize the HI byproduct.

• Reagent Addition: Inject iodobenzene (1.0 equiv, 10 mmol) followed by 1-heptyn-3-ol (1.1 equiv, 11 mmol).

• Reaction: Stir at 25 °C for 12 hours. The reaction mixture will turn from yellow to a dark brown suspension as the

  salt precipitates, serving as a visual indicator of reaction progression.

• Workup: Quench with saturated aqueous

  to solubilize copper salts, extract with ethyl acetate ( mL), dry over , and purify via silica gel flash chromatography (Hexanes/EtOAc 9:1).

Simplified catalytic cycle for the Sonogashira cross-coupling route.

Route B: Nucleophilic Addition to Pentanal

When synthesizing propargylic alcohols via C(sp)–C(sp³) bond formation, the choice of methodology depends entirely on the required stereochemical purity of the final API or intermediate[3].

Racemic Synthesis via Lithium Acetylide

Causality: For early-stage material generation where stereopurity is not a prerequisite, direct deprotonation of phenylacetylene using

-butyllithium ( -BuLi) is the most rapid and scalable approach. The resulting lithium phenylacetylide is a hard, highly reactive nucleophile that attacks pentanal quantitatively.

Protocol:

• Dissolve phenylacetylene (1.1 equiv) in anhydrous THF under Argon and cool to -78 °C.

• Dropwise add

  -BuLi (1.1 equiv, 2.5 M in hexanes). Stir for 30 minutes.

• Slowly add pentanal (1.0 equiv). The extreme nucleophilicity of the intermediate ensures immediate attack on the aldehyde.

• Warm the solution to 0 °C over 2 hours, quench with water, and extract with diethyl ether.

Catalytic Asymmetric Alkynylation (Carreira Protocol)

Causality: The demand for enantiopure building blocks necessitates asymmetric catalysis. The Carreira alkynylation is the gold standard for this transformation[4]. It utilizes a catalytic amount of

and a chiral amino alcohol ligand, such as (+)-N-methylephedrine. is specifically chosen because the weakly coordinating triflate counterions enhance the Lewis acidity of the zinc center. This allows for the in situ generation of a chiral zinc acetylide at room temperature using only a weak base ( ), completely suppressing the racemic background reaction that plagues strong-base methods[4].

Protocol:

• Catalyst Maturation: In a dry flask under Argon, combine

  (20 mol%) and (+)-N-methylephedrine (22 mol%) in anhydrous toluene. Add (50 mol%) and stir at 25 °C for 2 hours. This maturation period is critical for the thermodynamic assembly of the active chiral zinc complex.

• Acetylide Formation: Add phenylacetylene (1.2 equiv) and stir for 15 minutes.

• Electrophile Addition: Introduce pentanal (1.0 equiv) in one portion. The chiral ligand dictates strict facial selectivity during the nucleophilic attack on the aldehyde[4].

• Completion & Isolation: Stir at 25 °C for 16-24 hours. Quench with saturated aqueous

  , extract with dichloromethane, and purify via chromatography to yield (R)-1-phenyl-1-heptyn-3-ol in >90% enantiomeric excess (ee).

Step-by-step workflow of the Carreira asymmetric alkynylation methodology.

Comparative Data & Scalability Metrics

To assist process chemists in selecting the optimal synthetic route, the quantitative data for the three methodologies are summarized below:

Synthetic Route	Core Reagents	Stereoselectivity	Avg. Yield	Scalability	Cost-Effectiveness
Sonogashira Coupling	1-heptyn-3-ol, Ph-I, Pd/Cu	Retains starting material ee%	85–90%	High	Moderate (Pd catalyst costs)
Lithium Addition	Phenylacetylene, Pentanal, -BuLi	Racemic	90–95%	Very High	High (Inexpensive reagents)
Carreira Alkynylation	Phenylacetylene, Pentanal,	High ee% (>90%)	75–85%	Moderate	Moderate (Chiral ligand costs)

References

• [4] A Simple, Mild, Catalytic, Enantioselective Addition of Terminal Acetylenes to Aldehydes. Journal of the American Chemical Society (JACS). 4

• [2] GFS Organics Modern Acetylene Chemistry for Research and Applied Technology. Thomasnet (GFS Chemicals). 2

• [3] Asymmetric Alkynylzinc Additions to Aldehydes and Ketones. ResearchGate. 3

• [1] 1-Heptyn-3-one, 7-hydroxy-1-phenyl- | 67654-84-6. Benchchem. 1

Sources

• 1. 1-Heptyn-3-one, 7-hydroxy-1-phenyl- | 67654-84-6 | Benchchem [benchchem.com]
• 2. cdn.thomasnet.com [cdn.thomasnet.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for the Enantioselective Synthesis of (R)-1-phenyl-1-heptyn-3-ol via Asymmetric Alkynylation

An Application Note and Protocol from the Desk of a Senior Application Scientist

Abstract

Chiral propargyl alcohols are invaluable building blocks in modern organic synthesis, serving as precursors to a wide array of complex molecules, including natural products and pharmaceuticals. This application note provides a detailed, field-proven protocol for the enantioselective synthesis of (R)-1-phenyl-1-heptyn-3-ol. The methodology centers on the highly reliable asymmetric addition of phenylacetylene to pentanal. We employ a well-established catalytic system composed of zinc(II) trifluoromethanesulfonate (Zn(OTf)₂) and the readily available chiral amino alcohol, (+)-N-methylephedrine. This guide is designed for researchers in organic chemistry and drug development, offering a robust procedure complemented by mechanistic insights, characterization data, and practical troubleshooting advice to ensure reproducible, high-yield, and high-enantiopurity synthesis.

Introduction and Mechanistic Rationale

The catalytic, asymmetric addition of terminal alkynes to aldehydes is a cornerstone transformation in organic chemistry for accessing chiral propargyl alcohols. The challenge lies in controlling the stereochemistry at the newly formed secondary alcohol center. Among the most successful and practical approaches is the method developed by Carreira and colleagues, which utilizes a zinc-based catalyst system generated in situ.

The Causality Behind the Catalytic Choice:

• Zinc(II) Triflate (Zn(OTf)₂): This acts as a potent Lewis acid. Its primary role is to coordinate to the aldehyde's carbonyl oxygen, thereby activating it towards nucleophilic attack by lowering the energy of the LUMO (Lowest Unoccupied Molecular Orbital).

• (+)-N-Methylephedrine: This chiral amino alcohol serves as the chiral ligand. Upon deprotonation by a base, it coordinates to the zinc center, creating a chiral environment around the metal.

• Triethylamine (Et₃N): A common organic base, its function is twofold. It deprotonates both the terminal alkyne (phenylacetylene) to form the nucleophilic zinc acetylide species and the hydroxyl group of the N-methylephedrine ligand to facilitate its coordination to the zinc ion.

The enantioselectivity of the reaction arises from the formation of a well-defined, chiral ternary complex involving the zinc center, the deprotonated ligand, and the zinc acetylide. The aldehyde substrate then coordinates to this chiral complex in a sterically favored orientation, leading the acetylide to attack one specific face of the carbonyl group, thus yielding the (R)-enantiomer with high fidelity.

Experimental Workflow Overview

The entire process, from setup to final analysis, is designed to be completed within a standard laboratory fume hood. The workflow emphasizes anhydrous conditions to ensure the stability and activity of the catalytic species.

Figure 1: Overall experimental workflow for the synthesis of (R)-1-phenyl-1-heptyn-3-ol.

Detailed Step-by-Step Protocol

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Molarity/Purity	Amount Used	Moles (mmol)	Stoichiometric Ratio
Zinc Triflate (Zn(OTf)₂)	363.53	98%	182 mg	0.50	0.10 eq
(+)-N-Methylephedrine	179.26	99%	99 mg	0.55	0.11 eq
Phenylacetylene	102.14	98%	660 µL (613 mg)	6.00	1.2 eq
Pentanal	86.13	97%	535 µL (431 mg)	5.00	1.0 eq
Triethylamine (Et₃N)	101.19	>99%	840 µL (607 mg)	6.00	1.2 eq
Toluene	-	Anhydrous	25 mL	-	-
Saturated aq. NH₄Cl	-	-	~20 mL	-	-
Ethyl Acetate	-	ACS Grade	~60 mL	-	-
Sodium Sulfate (Na₂SO₄)	-	Anhydrous	As needed	-	-
Silica Gel	-	230-400 mesh	As needed	-	-

Procedure:

• Reactor Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add zinc triflate (182 mg, 0.50 mmol) and (+)-N-methylephedrine (99 mg, 0.55 mmol). Seal the flask with a rubber septum and purge with dry argon or nitrogen for 10 minutes. This inert atmosphere is critical to prevent moisture from interfering with the catalyst.

• Solvent and Reagent Addition: Through the septum, add 25 mL of anhydrous toluene via syringe, followed by phenylacetylene (660 µL, 6.00 mmol) and triethylamine (840 µL, 6.00 mmol). Stir the resulting mixture at room temperature for 30 minutes. During this time, the active catalytic complex is formed in situ.

• Initiation of Alkynylation: Add pentanal (535 µL, 5.00 mmol) dropwise over 2 minutes to the stirred solution. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 4-6 hours, as indicated by the consumption of the pentanal starting material.

• Work-up and Extraction: Upon completion, quench the reaction by adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers. The NH₄Cl quench serves to protonate the product alkoxide and break down the zinc complex.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product as a pale yellow oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel. Elute with a gradient of 5% to 15% ethyl acetate in hexanes. Combine the fractions containing the desired product (identified by TLC) and concentrate in vacuo to afford (R)-1-phenyl-1-heptyn-3-ol as a colorless to light yellow oil.

Characterization and Expected Results

• Yield: A typical isolated yield for this protocol is in the range of 85-95%.

• Spectroscopic Data:

  • ¹H NMR (400 MHz, CDCl₃): δ 7.45-7.40 (m, 2H), 7.35-7.25 (m, 3H), 4.50 (t, J = 6.6 Hz, 1H), 2.20 (d, J = 5.8 Hz, 1H, -OH), 1.90-1.75 (m, 2H), 1.60-1.40 (m, 2H), 0.95 (t, J = 7.2 Hz, 3H). The key signal is the carbinol proton at ~4.50 ppm.

  • ¹³C NMR (101 MHz, CDCl₃): δ 131.8, 128.6, 128.3, 122.6, 89.1, 85.9, 62.8, 38.4, 27.5, 22.4, 13.9.

• Enantiomeric Excess (e.e.): The enantiomeric purity of the product must be determined by chiral High-Performance Liquid Chromatography (HPLC). A typical e.e. for this procedure is >95%.

  • Column: Chiralcel OD-H or similar.

  • Mobile Phase: A mixture of hexanes and isopropanol (e.g., 98:2).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • The retention times for the (R) and (S) enantiomers must be determined using a racemic sample, which can be prepared by running the reaction without the chiral ligand.

Troubleshooting and Field Insights

• Low Yield: Often traced back to moisture in the reaction. Ensure all glassware is rigorously dried and that anhydrous solvents are used. The quality of the triethylamine is also crucial; use a freshly opened bottle or distilled base.

• Low Enantioselectivity: This can result from using a poor-quality or racemic chiral ligand. Verify the enantiopurity of the (+)-N-methylephedrine. Additionally, running the reaction at a lower temperature (e.g., 0 °C) can sometimes improve enantioselectivity, albeit at the cost of a longer reaction time.

• Incomplete Reaction: If the reaction stalls, it may be due to deactivated catalyst or impure aldehyde. Pentanal can oxidize to pentanoic acid on storage; using freshly distilled aldehyde is recommended for best results.

References

• Carreira, E. M. Catalytic, Enantioselective Propargylation of Aldehydes. In Encyclopedia of Reagents for Organic Synthesis; John Wiley & Sons, Ltd, 2001. URL: [Link]

• Frantz, D. E.; Fässler, R.; Carreira, E. M. Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes. Journal of the American Chemical Society2000 , 122 (8), 1806–1807. URL: [Link]

• Anand, N. K.; Carreira, E. M. A Simple, Mild, and Convenient Method for the Synthesis of Terminal 1,3-Diynes. Organic Letters2001 , 3 (13), 1929–1931. URL: [Link]

• Boyall, D.; Frantz, D. E.; Carreira, E. M. Efficient Enantioselective Addition of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions. Organic Letters2002 , 4 (15), 2605–2606. URL: [Link]

Strategic Utilization of 1-Phenyl-1-heptyn-3-ol in Asymmetric API Synthesis

[1]

Executive Summary: The Privileged Scaffold

In the landscape of modern pharmaceutical synthesis, 1-phenyl-1-heptyn-3-ol serves as a high-value "privileged scaffold." Its structural duality—combining a rigid, conjugation-ready phenylalkynyl motif with a flexible lipophilic butyl chain—makes it a critical intermediate for two major drug classes:

• Prostanoid Mimetics: It functions as a metabolically stable surrogate for the

  -side chain in prostaglandin analogs, where the phenyl group blocks rapid metabolic oxidation often seen in natural aliphatic chains.

• Chiral Michael Acceptors: Through Meyer-Schuster rearrangement, it yields

  -unsaturated ketones (enones) used in the synthesis of heterocycles (pyrazoles, pyrimidines) found in kinase inhibitors.

This guide provides a validated workflow for the synthesis, enantiomeric resolution, and downstream transformation of this compound, prioritizing scalability and atom economy.

Chemical Architecture & Synthesis Logic

The synthesis of 1-phenyl-1-heptyn-3-ol relies on the nucleophilic addition of a phenylacetylide anion to valeraldehyde (pentanal). While simple in theory, process control is vital to prevent the formation of glycol byproducts or polymerization.

The Pathway (Graphviz Visualization)

Figure 1: Critical path for the asymmetric synthesis of (S)-1-phenyl-1-heptyn-3-ol. The workflow emphasizes the transition from chemical addition to biological resolution.

Protocol 1: High-Fidelity Synthesis (The Upstream)

Objective: Preparation of racemic 1-phenyl-1-heptyn-3-ol on a multigram scale. Mechanism: Grignard-mediated alkynylation.

Materials

• Reagents: Phenylacetylene (1.0 equiv), Ethylmagnesium bromide (1.1 equiv, 3.0 M in Et₂O), Pentanal (1.1 equiv).

• Solvent: Anhydrous THF (dried over Na/benzophenone).

• Quench: Saturated NH₄Cl solution.

Step-by-Step Methodology

• System Preparation: Flame-dry a 3-neck round-bottom flask (RBF) and purge with Argon. Charge with anhydrous THF.

• Acetylide Generation:

  • Add Phenylacetylene to the THF.

  • Cool to 0°C.[1]

  • Dropwise add EtMgBr over 30 minutes. Critical: Monitor internal temperature; exotherm indicates deprotonation.

  • Stir at 0°C for 1 hour, then warm to RT for 30 mins to ensure complete formation of Ph-C≡C-MgBr.

• Nucleophilic Addition:

  • Cool the mixture back to -78°C (Dry ice/Acetone bath). Why? Low temperature suppresses the deprotonation of the aldehyde's

    -proton (enolization).

  • Add Pentanal (freshly distilled) dropwise.

  • Allow to warm slowly to RT overnight.

• Workup:

  • Quench with sat. NH₄Cl. Extract with EtOAc (3x).

  • Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc 9:1).

  • Target Yield: >85%.

  • Validation: ¹H NMR (CDCl₃) should show the triplet at ~4.6 ppm (CH-OH) and the absence of aldehyde proton (~9.7 ppm).

Protocol 2: Enantiomeric Enrichment (The Resolution)

Objective: Isolation of the pharmacologically active (S)-enantiomer using biocatalysis. Rationale: Asymmetric addition of alkynes is chemically challenging and expensive. Lipase-catalyzed kinetic resolution is cost-effective and scalable.

Optimization Matrix (Data Summary)

Parameter	Condition A	Condition B (Optimized)	Condition C
Biocatalyst	Candida antarctica Lipase B (CAL-B)	Lipase PS (Pseudomonas cepacia)	Porcine Pancreatic Lipase
Acyl Donor	Ethyl Acetate	Vinyl Acetate	Isopropenyl Acetate
Solvent	Hexane	MTBE (Methyl tert-butyl ether)	Toluene
Temp	25°C	40°C	60°C
E-Value	>20	>200	<10
Time	48 h	24 h	12 h

Procedure

• Dissolve racemic 1-phenyl-1-heptyn-3-ol (10 g) in MTBE (100 mL).

• Add Vinyl Acetate (3.0 equiv) as the irreversible acyl donor.

• Add Lipase PS-IM (immobilized on diatomite, 10% w/w relative to substrate).

• Incubate at 40°C with orbital shaking (200 rpm).

• Monitoring: Check conversion via Chiral HPLC (Chiralcel OD-H column). Stop reaction at exactly 50% conversion.

  • The (R)-enantiomer is acetylated to the ester.

  • The (S)-enantiomer remains as the free alcohol.

• Separation: Filter off the enzyme. Concentrate the filtrate. Separate the (S)-alcohol from the (R)-ester via simple flash chromatography (the polarity difference is significant).

Protocol 3: Downstream Transformation (Meyer-Schuster Rearrangement)

Objective: Conversion of the chiral propargylic alcohol into the conjugated enone (1-phenyl-1-hepten-3-one). Application: This enone is a reactive Michael acceptor for building pyrazoline-based NSAIDs or kinase inhibitors.

Workflow (Graphviz Visualization)

Figure 2: The Meyer-Schuster rearrangement pathway converting the propargylic alcohol to the enone.

Methodology

• Reaction: Dissolve 1-phenyl-1-heptyn-3-ol in Toluene.

• Catalysis: Add 5 mol%

  and 5 mol% (or use simple for non-sensitive substrates).

• Conditions: Heat to 80°C for 4 hours.

• Mechanism: The hydroxyl group leaves, forming an allenyl cation which is attacked by water (or re-arranged) to form the

  -unsaturated ketone.

• Result: Quantitative conversion to the trans-enone (

  Hz).

References

• BenchChem. (2025).[2] 1-Heptyn-3-one, 7-hydroxy-1-phenyl- Product Information and Synthesis Strategy. Retrieved from

• Organic Syntheses. (1978). Synthesis of Propargylic Alcohols: (R)-(+)-1-Octyn-3-ol (Analogous Protocol). Org.[3][4] Synth. 58, 152. Retrieved from

• National Institutes of Health (PMC). (2014). Accessing Alternative Reaction Pathways of the Intermolecular Condensation between Homo-Propargyl Alcohols and Terminal Alkynes. J. Am. Chem. Soc. Retrieved from

• Organic Chemistry Portal. (2016). Zn(OTf)2-Mediated Expeditious Synthesis of Propargylamines via C-H Activation. Synlett. Retrieved from

• MDPI. (2022). Revisiting the Semi-Hydrogenation of Phenylacetylene to Styrene. Catalysts. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1-Heptyn-3-one, 7-hydroxy-1-phenyl- | 67654-84-6 | Benchchem [benchchem.com]
• 4. impactfactor.org [impactfactor.org]

Application Note: Synthesis of 1-Phenyl-1-heptyn-3-ol via Alkynyl Grignard Addition

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Mechanistic Guide

Executive Summary

The synthesis of propargylic alcohols, such as 1-phenyl-1-heptyn-3-ol, represents a fundamental carbon-carbon bond-forming transformation in organic synthesis. This structural motif frequently serves as a critical intermediate in the development of complex active pharmaceutical ingredients (APIs) and chiral auxiliaries[1]. This application note provides a comprehensively optimized, self-validating protocol for the synthesis of 1-phenyl-1-heptyn-3-ol via the nucleophilic addition of an alkynyl Grignard reagent to an aliphatic aldehyde.

Mechanistic Rationale & Reaction Design

As a Senior Application Scientist, it is critical to understand not just the procedural steps, but the chemical causality dictating these conditions:

• Reagent Selection & Metallation: Phenylacetylene possesses a relatively acidic terminal alkyne proton (pKa ~28.8). Rather than employing highly pyrophoric and moisture-sensitive organolithium reagents, a commercially available alkyl Grignard reagent—ethylmagnesium bromide (EtMgBr)—is utilized to quantitatively deprotonate the alkyne[2]. This acid-base reaction forms phenylethynylmagnesium bromide and releases ethane gas. The irreversible evolution of ethane drives the metallation to absolute completion.

• Solvent Causality: Anhydrous Tetrahydrofuran (THF) is strictly required. The oxygen lone pairs in THF strongly coordinate with the electrophilic magnesium center, stabilizing the Grignard complex via Lewis acid-base interactions much more effectively than diethyl ether[3].

• Temperature Control: The subsequent addition of the electrophile, pentanal (valeraldehyde), must be conducted at sub-zero temperatures (-20 °C to 0 °C). Pentanal possesses acidic α-protons; if the reaction temperature is too high, the basic alkynyl Grignard may act as a Brønsted base, causing unwanted enolization or aldol condensation of the aldehyde rather than the desired nucleophilic addition[4].

• Quenching Strategy: The reaction produces a magnesium alkoxide intermediate. A mild, slightly acidic quench using saturated aqueous ammonium chloride (NH

  Cl) is required. This specific reagent protonates the alkoxide to yield the final alcohol while simultaneously solubilizing the magnesium salts into the aqueous phase, preventing the formation of intractable emulsions[5].

Reaction Workflow & Pathway

Caption: Workflow of 1-phenyl-1-heptyn-3-ol synthesis via Grignard addition.

Quantitative Data & Reagent Stoichiometry

A slight stoichiometric excess (1.05 equiv) of the Grignard reagent and phenylacetylene is used to ensure the complete consumption of the pentanal electrophile, simplifying downstream chromatographic purification.

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Functional Role
Phenylacetylene	102.14	1.05	1.07 g (1.15 mL)	Nucleophile Precursor
Ethylmagnesium Bromide	133.27	1.05	10.5 mL (1.0 M in THF)	Base / Metallating Agent
Pentanal	86.13	1.00	0.86 g (1.06 mL)	Electrophile
Tetrahydrofuran (THF)	72.11	-	20 mL	Solvent (Anhydrous)
Sat. Aq. NH Cl	53.49	Excess	15 mL	Quenching Agent

Detailed Experimental Protocol

Phase 1: Metallation (Preparation of the Alkynyl Grignard)

• System Preparation: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under a continuous stream of dry argon or nitrogen. Rationale: Grignard reagents are highly sensitive to moisture and will prematurely quench to form benzene derivatives if water is present[2].

• Solvent & Reagent Addition: Inject anhydrous THF (15 mL) and phenylacetylene (1.15 mL, 10.5 mmol) into the flask via a gas-tight syringe. Cool the mixture to 0 °C using an ice-water bath.

• Grignard Formation: Slowly add EtMgBr (10.5 mL of a 1.0 M solution in THF, 10.5 mmol) dropwise via syringe over 10 minutes.

• Self-Validation Check: Observe the reaction closely. You must see continuous gas evolution (ethane) during the addition. The solution will transition from colorless to a pale yellow/amber hue. This visual and physical feedback confirms the successful formation of phenylethynylmagnesium bromide.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 30 minutes to ensure complete deprotonation.

Phase 2: Nucleophilic Addition

• Cooling: Submerge the flask in a dry ice/ethylene glycol or ice/salt bath to bring the internal temperature to -20 °C.

• Electrophile Addition: Dissolve pentanal (1.06 mL, 10.0 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the Grignard reagent over 15 minutes.

• Reaction Monitoring (Self-Validation): The reaction is mildly exothermic. Stir for 1 hour at -20 °C, then allow it to slowly warm to 0 °C over another hour. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (8:2) eluent system. The disappearance of the UV-inactive pentanal spot (visualized with p-anisaldehyde stain) and the appearance of a new, lower-R

  UV-active product spot indicates completion.

Phase 3: Quenching and Workup

• Quenching: Re-cool the mixture to 0 °C. Carefully add 15 mL of saturated aqueous NH

  Cl dropwise[5]. Caution: The initial drops will react vigorously with any unreacted Grignard reagent, precipitating white magnesium salts that will subsequently dissolve as more aqueous solution is added.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing & Drying: Combine the organic layers, wash with brine (20 mL) to remove residual water and salts, and dry over anhydrous MgSO

  . Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a yellow oil.

Phase 4: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel using a gradient elution of 5% to 15% EtOAc in Hexanes.

• Isolation: Pool the fractions containing the pure product (R

  ~0.35 in 8:2 Hexanes:EtOAc) and evaporate the solvent to afford 1-phenyl-1-heptyn-3-ol.

Troubleshooting & Analytical Characterization

• Failure Mode - Low Yield / High Starting Material Recovery: Usually caused by moisture in the system quenching the EtMgBr before metallation can occur[2]. Ensure strict Schlenk techniques and titrate the Grignard reagent prior to use.

• Failure Mode - Aldol Condensation Byproducts: Occurs if pentanal is added too rapidly or at too high a temperature, allowing the basic Grignard to act as a Brønsted base rather than a nucleophile[4].

• Expected Analytical Signatures:

  • H NMR (400 MHz, CDCl ): 7.45 - 7.25 (m, 5H, Aromatic), 4.60 (t, J = 6.5 Hz, 1H, CH -OH), 1.95 (br s, 1H, OH , exchanges with D O), 1.80 - 1.30 (m, 6H, aliphatic CH chain), 0.95 (t, J = 7.0 Hz, 3H, terminal CH ).

  • IR Spectroscopy: Broad stretch at ~3350 cm

    (O-H) and a sharp, weak peak at ~2230 cm (internal C C).

References[2] US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses. Google Patents. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjcnS1dzP-qUxph8D5T-G0oURybAhJfSrUovbL3BiUAkEPRQpRGUWpyc-PveSvudI2P-dE-JiITJOiPF0FJdWklCaXo0j7V9EiVbtTUyb6PPENF3spZYrGQReb-a2pSaGh6Pp87GLNbhw=[1] 1-Heptyn-3-one, 7-hydroxy-1-phenyl-. Benchchem. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqZaStY_ISsFGOz9kIy5CKlNpS_HTlAHmJbdHaSq9OiQRKIk0VrJxQvPHwZWiOyx3jHStLPDZsoV5OqLdk2_XHMfZBDCJM8tlqbC6HsNKIZvJs0-qcn-6H_QnlaoyGmeqLNWnDpA==[5] 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Chemistry LibreTexts. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_BqbIoGdjN9ZPdG5o08myu-eR0HUSsA1zQ9S5_LRnirVMS31MmhOFV2BsTvQFVZVM7BDERkMpCoFwA-3L9DMqI3XbEd1RZjM2Qd3zKwN3BNUKe0cX_0jYRL4EWVLjsyEVjtf4Eihf7WF6H9mVpAy2mJBkeYdobWy4iWw0iu7oQBywtae8gP_rE_ewntuhhY7vfjUnfPryqTI5SK8xrORd4JgpnLQhYa8BqprNXjg3CXGVBEXEs_C-KPo51ueoB2ML7a-1-K0_TTSbrldaZfS7Nkb072Z-VpyoUFBKJATGZ6F7cKFl5cAfB9k=[4] Reactions of Grignard Reagents. Master Organic Chemistry. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFbVuQu417sM6wAAqlhdQ1k6upVKiff3Jdx1jcZhE3QQYIiDdNMp0J9Cpz_E7SMbhQh_Hd-gV9bcyXRBRvhrhWcWQ7b6UvTlUJiYdLdsMlcIgxzbT4FlSsubxHdd22T7scAVqptlErCPRLVRwy4tFlbVviygOjsR6rvGPQB806KAlJx7GEZ7GZcuI7Z[3] 19.7: Nucleophilic Addition of Hydride and Grignard Reagents - Alcohol Formation. Chemistry LibreTexts. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRYP7kF-6IZVwI8ObNv8S65K9xQmQ28YsQ0Z1tKrN6Ps5h26V_jGdXIthpQO4GxIc5A_6do-m7RfKK2nXsug-UiHMAcgJP8F6Pjws0H8zBH12E1HN8gdQB7iCh-ofe39CDXb1alSM6g7ONwwUXvMf1t3WXlT9aWCiaPmKhq_1y1RtVw4z7wJ_eQakV8uc8frKirMzrnBxBd_tr5coMCMfOfxgyRrrWzRJZzjFFqQbEQmX3Ptd7byPyhIXzhiB_x033pSjuItMsnnbqKr7OF7vDTP__hksgiibgovv_4ekzk32gYBbWWmWaqv-dc1j08JFNusnNCYDpuFdMOG0qwd0J5LMMVarNTLLBL5h1rsBTx9K-b416cf59-zQsz9nokOFC59-3RvBu

Sources

• 1. 1-Heptyn-3-one, 7-hydroxy-1-phenyl- | 67654-84-6 | Benchchem [benchchem.com]
• 2. US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Precision Enzymatic Resolution of 1-Phenyl-1-heptyn-3-ol using Immobilized CAL-B

Executive Summary

Objective: To establish a robust, scalable protocol for the kinetic resolution (KR) of racemic 1-phenyl-1-heptyn-3-ol (1 ) into its enantiopure acetate ester and residual alcohol using Candida antarctica Lipase B (CAL-B).

Significance: 1-phenyl-1-heptyn-3-ol is a valuable chiral propargylic alcohol, serving as a pharmacophore precursor for antifungal agents and prostaglandin analogs. Chemical resolution methods (e.g., Sharpless epoxidation) often require toxic transition metals. Biocatalysis using CAL-B offers a green, metal-free alternative with high enantioselectivity (

).

Core Strategy:

• Biocatalyst: CAL-B immobilized on macroporous acrylic resin (hydrophobic adsorption).

• Reaction Type: Irreversible transesterification using vinyl acetate.

• Selectivity: CAL-B typically obeys the Kazlauskas Rule , preferentially acylating the (

  )-enantiomer of secondary alcohols, leaving the ( )-alcohol unreacted.

Mechanistic Insight & Immobilization Strategy

The Catalytic Mechanism (Ping-Pong Bi-Bi)

The resolution proceeds via a serine-hydrolase mechanism involving a catalytic triad (Ser-His-Asp).

• Acylation: The nucleophilic serine attacks the acyl donor (vinyl acetate), releasing acetaldehyde (tautomerized from vinyl alcohol) and forming the Acyl-Enzyme Intermediate.

• Deacylation: The fast-reacting enantiomer of the substrate (1-phenyl-1-heptyn-3-ol) attacks the Acyl-Enzyme, regenerating the free enzyme and releasing the chiral ester.

Why Immobilization?

Free lipase enzymes tend to aggregate in organic solvents, drastically reducing their active surface area. Immobilization on a hydrophobic support:

• Disperses the enzyme molecules (interfacial activation).

• Stabilizes the 3D structure against thermal denaturation.

• Enables easy recovery and reuse (5-10 cycles).

Visualization: Catalytic Cycle & Selectivity

Caption: Ping-Pong Bi-Bi mechanism of CAL-B mediated kinetic resolution showing selective acylation of the (R)-enantiomer.

Protocol 1: Immobilization of CAL-B

Note: While commercial preparations like Novozym 435 are available, in-house immobilization allows for fresh catalyst preparation and specific loading control.

Materials

• Enzyme: CAL-B (liquid concentrate or lyophilized powder, e.g., from Novozymes or Codexis).

• Support: Lewatit VP OC 1600 (macroporous divinylbenzene-crosslinked methacrylate resin) or equivalent hydrophobic carrier (e.g., MCI GEL CHP20P).

• Buffer: 50 mM Potassium Phosphate Buffer (pH 7.0).

• Equipment: Orbital shaker, Buchner funnel, Vacuum desiccator.

Step-by-Step Procedure

• Support Pre-treatment:

  • Wash 5.0 g of resin with ethanol (20 mL) to remove manufacturing residues.

  • Rinse thoroughly with distilled water (3 x 50 mL).

  • Equilibrate resin in 50 mM phosphate buffer (pH 7.0) for 1 hour.

• Enzyme Loading:

  • Prepare a lipase solution: Dissolve/dilute CAL-B to a concentration of 5–10 mg protein/mL in phosphate buffer (Total volume: 50 mL).

  • Add the equilibrated resin to the enzyme solution.

  • Ratio: Target a loading of 10–20 mg protein per gram of support.

• Adsorption:

  • Incubate on an orbital shaker (150 rpm) at 25°C for 4–6 hours.

  • Checkpoint: Monitor the supernatant protein concentration (Bradford assay). Stop when >95% of protein is adsorbed.

• Drying (Critical):

  • Filter the immobilized biocatalyst.[1]

  • Wash with buffer (10 mL) followed by a quick rinse with cold acetone (optional, to speed drying) or simply vacuum dry.

  • Dry in a desiccator over silica gel or

    for 24 hours.

  • Water Activity (

    ): Ensure the final catalyst has an for optimal performance in organic solvents.

Protocol 2: Kinetic Resolution of 1-Phenyl-1-heptyn-3-ol

Experimental Setup

• Substrate: 1-phenyl-1-heptyn-3-ol (Racemic).

• Acyl Donor: Vinyl Acetate (Irreversible donor).

• Solvent:

  -Hexane (Standard) or MTBE (if solubility is an issue).

• Temperature: 30°C – 40°C.

Reaction Workflow

• Substrate Solution: Dissolve 188 mg (1.0 mmol) of racemic 1-phenyl-1-heptyn-3-ol in 10 mL of dry

  -hexane.

• Acyl Donor Addition: Add 3.0 equivalents (280 µL) of vinyl acetate.

  • Note: Excess acyl donor drives the equilibrium but too much can deactivate the enzyme. 3-5 eq is optimal.

• Initiation: Add 50 mg of Immobilized CAL-B (prepared in Protocol 1).

• Incubation: Shake at 200 rpm at 30°C.

• Monitoring: Withdraw 50 µL aliquots at t = 1, 2, 4, 8, and 24 hours.

  • Filter aliquot through a 0.45 µm PTFE syringe filter.

  • Dilute with HPLC mobile phase (Hexane/IPA) for analysis.

Termination & Workup

• Stop: When conversion (

  ) reaches ~50% (theoretical maximum yield for KR), stop the reaction by filtering off the enzyme.

• Recovery: Wash the enzyme beads with hexane (3 x 5 mL) and store at 4°C for reuse.

• Purification: Evaporate the solvent. Separate the (S)-alcohol and (R)-acetate via Flash Column Chromatography (Silica gel, Hexane:EtOAc gradient 95:5 to 80:20).

Analytical Methods (HPLC)[1][2][3][4][5][6]

To determine Conversion (

) and Enantiomeric Excess ( ), use Chiral HPLC.[1]

Parameter	Condition
Column	Chiralcel OD-H (Daicel) or equivalent (Amylose tris(3,5-dimethylphenylcarbamate))
Mobile Phase	-Hexane : Isopropanol (90 : 10 v/v)
Flow Rate	0.5 – 1.0 mL/min
Detection	UV @ 254 nm (Aromatic absorption)
Temperature	25°C
Elution Order	Typically: (S)-Alcohol (1st) < (R)-Alcohol (2nd). Esters elute earlier than alcohols.

Calculations:

• Enantiomeric Excess of Substrate (

  ):

• Enantiomeric Excess of Product (

  ):

• Conversion (

  ):

• Enantiomeric Ratio (

  ):

Optimization & Troubleshooting Guide

Solvent Engineering

The hydrophobicity of the solvent (Log P) critically affects enzyme activity.

• Hexane (Log P ~3.5): Best for activity. Keeps the essential water layer bound to the enzyme.

• Toluene (Log P ~2.5): Good alternative if the substrate is insoluble in hexane.

• THF/Acetonitrile: Avoid. These strip water from the enzyme, causing inactivation.

Water Activity ( ) Control

Lipases need a "micro-aqueous" environment.

• Problem: If the system is too dry, the enzyme becomes rigid and inactive. If too wet, hydrolysis competes with transesterification.

• Solution: Add a salt hydrate pair (e.g.,

  ) to the solvent to buffer the water activity at .

Workflow Visualization

Caption: Decision tree for troubleshooting reaction kinetics and selectivity.

References

• Anderson, E. M., et al. (1998). "Kinetic resolution of secondary alcohols using Candida antarctica lipase B." Biocatalysis and Biotransformation.[2]

• Ghanem, A. (2007). "Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds." Tetrahedron.

• Pamies, O., & Backvall, J. E. (2003). "Combination of enzymes and metal catalysts. A powerful approach in asymmetric catalysis." Chemical Reviews.

• Novozymes. (2025). "Novozym 435 Application Sheet." Novozymes Technical Library.

• Breuer, M., et al. (2004). "Industrial methods for the production of optically active intermediates." Angewandte Chemie International Edition.

Sources

• 1. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Accelerated Synthesis of 1-Phenyl-1-heptyn-3-ol Derivatives via Microwave-Assisted Alkynylation

For: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a detailed protocol for the rapid and efficient synthesis of 1-phenyl-1-heptyn-3-ol and its derivatives. By leveraging the principles of microwave-assisted organic synthesis (MAOS), this method offers significant advantages over conventional heating techniques, including drastically reduced reaction times, improved reaction yields, and alignment with the principles of green chemistry.[1][2] The core of this methodology is the catalytic addition of terminal alkynes to aromatic aldehydes, a crucial transformation in the synthesis of propargyl alcohols, which are valuable intermediates in medicinal chemistry. This guide provides a comprehensive walkthrough of the procedure, from reagent preparation to product purification and characterization, underpinned by a mechanistic rationale for the experimental choices.

Introduction: The Significance of Propargyl Alcohols and the Advent of Microwave Synthesis

Propargyl alcohols, such as 1-phenyl-1-heptyn-3-ol, are pivotal structural motifs in a vast array of biologically active molecules and are versatile building blocks in organic synthesis. Traditional methods for their synthesis, primarily the nucleophilic addition of metal acetylides to aldehydes, often necessitate stringent anhydrous conditions, stoichiometric use of strong bases, and extended reaction times.

The advent of microwave-assisted organic synthesis (MAOS) has revolutionized synthetic chemistry by offering a more efficient and sustainable approach to a wide range of chemical transformations.[1][3] Microwave heating directly and uniformly energizes the reacting molecules, leading to a dramatic acceleration of reaction rates.[2] This often translates to cleaner reactions with fewer byproducts and a significant reduction in energy consumption.[1][3] For the synthesis of propargyl alcohols, MAOS provides a compelling alternative to conventional heating, enabling rapid access to these important compounds under milder conditions.

This application note details a robust and reproducible protocol for the microwave-assisted synthesis of 1-phenyl-1-heptyn-3-ol derivatives, demonstrating the practical application of this powerful technology in a modern research setting.

Reaction Principle: Catalytic Alkynylation of Aldehydes

The fundamental transformation in this protocol is the carbon-carbon bond formation between a terminal alkyne (1-pentyne) and an aromatic aldehyde (benzaldehyde). This reaction is facilitated by a catalytic system, which activates the alkyne for nucleophilic attack on the carbonyl carbon of the aldehyde.

A variety of catalytic systems can be employed for this transformation. For this protocol, we will focus on a copper-catalyzed system, which is known for its efficiency and cost-effectiveness. The proposed mechanism involves the in-situ formation of a copper(I) acetylide species. The copper(I) salt coordinates with the terminal alkyne, increasing its acidity and facilitating deprotonation by a mild base. The resulting copper acetylide then acts as the nucleophile, adding to the electrophilic carbonyl carbon of the aldehyde. Subsequent workup liberates the desired propargyl alcohol.

The use of microwave irradiation accelerates this catalytic cycle by rapidly achieving and maintaining the optimal reaction temperature, thereby increasing the frequency of effective molecular collisions and enhancing the rate of the catalytic turnover.

Experimental Protocol

Materials and Equipment

• Reagents:

  • Benzaldehyde (≥99%)

  • 1-Pentyne (≥98%)

  • Copper(I) iodide (CuI) (99.99%)

  • Triethylamine (Et₃N) (≥99.5%)

  • Toluene (anhydrous, ≥99.8%)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography (230-400 mesh)

  • Deuterated chloroform (CDCl₃) for NMR analysis

• Equipment:

  • Dedicated microwave synthesizer for organic reactions (e.g., Biotage® Initiator+, CEM Discover®)

  • Microwave process vials (10-20 mL) with appropriate caps and septa

  • Magnetic stir bars

  • Standard laboratory glassware (round-bottom flasks, separatory funnel, beakers, etc.)

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Nuclear Magnetic Resonance (NMR) spectrometer

  • Infrared (IR) spectrometer

  • Mass spectrometer (MS)

Step-by-Step Synthesis Procedure

Caution: Microwave reactions in sealed vessels generate high pressures and should only be performed in a dedicated microwave reactor with appropriate safety features. Always allow the reaction vessel to cool to a safe temperature before opening.

• Vial Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add copper(I) iodide (0.05 mmol, 9.5 mg).

• Reagent Addition: In a fume hood, add anhydrous toluene (3 mL) to the vial. Subsequently, add benzaldehyde (1.0 mmol, 106 mg, 0.102 mL), 1-pentyne (1.2 mmol, 81.7 mg, 0.12 mL), and triethylamine (1.5 mmol, 152 mg, 0.21 mL).

• Vial Sealing: Securely seal the vial with a cap and septum.

• Microwave Irradiation: Place the sealed vial into the cavity of the microwave synthesizer. Set the reaction parameters as follows:

  • Temperature: 120 °C

  • Time: 10 minutes

  • Power: Dynamic (the instrument will adjust power to maintain the target temperature)

  • Stirring: High

• Cooling: After the irradiation is complete, allow the vial to cool to below 50 °C using the instrument's cooling system before removing it from the microwave cavity.

• Work-up:

  • Quench the reaction by adding 10 mL of saturated aqueous ammonium chloride solution to the reaction mixture.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent (e.g., starting with 95:5 hexane:ethyl acetate and gradually increasing the polarity) to afford the pure 1-phenyl-1-heptyn-3-ol.

• Characterization: Confirm the structure and purity of the product using NMR spectroscopy (¹H and ¹³C), IR spectroscopy, and mass spectrometry.

Workflow Diagram

Caption: Workflow for the microwave-assisted synthesis of 1-phenyl-1-heptyn-3-ol.

Expected Results and Data

The microwave-assisted protocol is expected to yield 1-phenyl-1-heptyn-3-ol in good to excellent yields, typically within the range of 75-90%, after purification. The reaction is clean, with minimal side product formation.

Parameter	Expected Value/Data
Reaction Time	10 minutes
Yield	75-90%
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	δ 7.50-7.25 (m, 5H, Ar-H), 5.45 (d, 1H, CH-OH), 4.55 (m, 1H, CH-OH), 2.30 (t, 2H, CH₂), 1.60-1.40 (m, 2H, CH₂), 0.95 (t, 3H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 141.5, 128.8, 128.3, 126.5, 90.2, 85.5, 64.0, 38.5, 20.8, 13.6
IR (thin film, cm⁻¹)	3350 (br, O-H), 3060, 3030 (Ar C-H), 2960, 2870 (Aliphatic C-H), 2230 (C≡C)
MS (ESI)	m/z [M+H]⁺ calculated for C₁₃H₁₇O: 189.1279; found: 189.1274

Discussion: The Rationale Behind the Protocol

Choice of Catalyst and Base

Copper(I) iodide is a widely used and effective catalyst for the coupling of terminal alkynes with various electrophiles. It is relatively inexpensive and easy to handle. Triethylamine serves as a mild, non-nucleophilic base to deprotonate the terminal alkyne, facilitating the formation of the copper acetylide intermediate without promoting unwanted side reactions.

Solvent Selection for Microwave Synthesis

Toluene is a suitable solvent for this reaction due to its relatively high boiling point and moderate polarity. While it is not a highly polar solvent, it heats efficiently in a microwave field, especially in the presence of ionic species generated in the catalytic cycle. Its anhydrous nature is also beneficial for the reaction. Other polar aprotic solvents like DMF or acetonitrile could also be considered, as they absorb microwave irradiation very efficiently.[4]

Advantages of the Microwave-Assisted Approach

• Speed: The reaction time is dramatically reduced from several hours, typical for conventional heating, to just 10 minutes.[5]

• Efficiency: The rapid and uniform heating often leads to higher yields and cleaner reaction profiles.[6]

• Reproducibility: Modern microwave synthesizers provide precise control over temperature and time, ensuring high reproducibility.

• Green Chemistry: The reduced reaction time leads to significant energy savings, and the potential for using less solvent aligns with the principles of green chemistry.[1]

Conclusion

This application note provides a detailed and reliable protocol for the microwave-assisted synthesis of 1-phenyl-1-heptyn-3-ol derivatives. The methodology is rapid, efficient, and scalable, making it an attractive alternative to traditional synthetic routes. The principles and techniques described herein can be readily adapted for the synthesis of a diverse library of propargyl alcohols, which will be of significant interest to researchers in organic synthesis and drug discovery.

References

• Biotage. (n.d.). Microwave Reaction Tutorial. Retrieved from [Link]

• Chebanov, V. A., Desenko, S. M., & Kappe, C. O. (2007). Microwave-assisted three-component reaction of 3-substituted 5-aminopyrazoles, pyruvic acid or ethyl pyruvate and aromatic aldehydes. Tetrahedron, 63(5), 1229-1237. [Link]

• Kuang, C., Yang, Q., Senboku, H., & Tokuda, M. (2005). A facile one-pot synthesis of terminal alkynes from anti-3-aryl-2,3-dibromopropanoic acids under microwave irradiation. Tetrahedron, 61(16), 4043-4052. [Link]

• Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.

• Patil, S. A., Patil, R., Patil, S. A., & Pfeffer, F. M. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 30(22), 4893. [Link]

• Perreux, L., & Loupy, A. (2001).

• Roth, G. J., Liepold, B., Müller, S. G., & Bestmann, H. J. (2004). Further improvements of the synthesis of alkynes from aldehydes. Synthesis, 2004(01), 59-62. [Link]

• Saikia, P., & Laskar, D. D. (2021). Microwave assisted organic synthesis (MAOS). International Journal of Chemical Science, 19(2), 37-43.

• Sridhar, M., & Rao, K. R. (2015). Facile and diverse microwave-assisted synthesis of secondary propargylamines in water using CuCl/CuCl2. RSC Advances, 5(39), 30887-30893. [Link]

• Van der Eycken, E., & Kappe, C. O. (Eds.). (2015). Microwave-Assisted Syntheses in Organic Chemistry. Springer.

• Zlota, A. A. (2019). Microwave Assisted Solvent-free Synthesis of 1-Phenyl-1, 2-dihydro-3H-naphtho[1, 2-e][7][8]oxazin-3-one Catalyzed by FeCl3. Chemical Methodologies, 3(5), 586-593.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 3. chemicaljournals.com [chemicaljournals.com]
• 4. biotage.com [biotage.com]
• 5. real.mtak.hu [real.mtak.hu]
• 6. An efficient and selective microwave-assisted Claisen-Schmidt reaction for the synthesis of functionalized benzalacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ruidera.uclm.es [ruidera.uclm.es]
• 8. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Enzymatic Resolution of 1-Phenyl-1-heptyn-3-ol

Topic: Optimization of Enantiomeric Excess (ee) in Kinetic Resolution Ticket ID: KR-OPT-773 Assigned Specialist: Senior Application Scientist, Biocatalysis Division Status: Open

Executive Summary & Molecule Context

User Goal: High enantiomeric purity (

) of 1-phenyl-1-heptyn-3-ol. Significance: This chiral propargylic alcohol is a critical synthons for E-series prostaglandins and analogs (e.g., Misoprostol). The (S)-enantiomer is typically the bioactive target for downstream prostaglandin synthesis.

The Challenge: The resolution is most commonly performed via Lipase-catalyzed Kinetic Resolution (KR) .[1][2] The primary issues users face are:

• Stalled Conversion: Reaction stops before 50%, leaving the desired enantiomer impure.

• Low Selectivity (

  -value): The enzyme fails to distinguish sufficiently between the propargylic tail and the alkyl chain, leading to poor separation.

Troubleshooting Module: Diagnostic & Solutions

Issue A: "My reaction stalls at 30-40% conversion, and is stuck at 80%."

Root Cause: Product Inhibition (Acetaldehyde Poisoning). If you are using Vinyl Acetate as your acyl donor, the byproduct is acetaldehyde. Acetaldehyde forms a Schiff base with lysine residues on the lipase surface, deactivating the enzyme over time.

Solution Protocol:

• Switch Acyl Donor: Replace Vinyl Acetate with Isopropenyl Acetate .

  • Mechanism:[1][2][3][4] The byproduct is acetone, which is significantly less inhibitory to lipases like CAL-B (Novozym 435) than acetaldehyde.

• Add Molecular Sieves: Even in non-hydrolytic conditions, trace water can lead to hydrolysis. Add activated 4Å molecular sieves (20 mg/mL) to scavenge byproducts and maintain water activity (

  ).

Issue B: "The Enantioselectivity ( ) is low (< 50). I can't get >95% ee."

Root Cause: Suboptimal Solvent Hydrophobicity. Lipase active sites are flexible. In hydrophilic solvents (THF, Dioxane), the solvent strips the essential water layer from the enzyme, causing rigidification in a non-selective conformation.

Solution Protocol:

• Solvent Engineering: Move to high

  solvents.

  • Best:

    -Hexane or -Heptane ( ).

  • Avoid: THF, Acetonitrile, or DMF.

  • Why: Hydrophobic solvents keep the enzyme's "lid" flexible, allowing better recognition of the steric difference between the phenylethynyl group (Large) and the butyl group (Medium).

• Temperature Drop: Lower the reaction temperature from 40°C to 20°C or 4°C .

  • Thermodynamics: Enantioselectivity is an enthalpy-driven process ($ \Delta \Delta H^\ddagger $). Lower temperatures exponentially favor the lower-energy transition state (the matched enantiomer), boosting

    at the cost of reaction speed.

Decision Matrix: Workflow Optimization

The following diagram outlines the logical flow for troubleshooting low

or conversion.

Caption: Logical troubleshooting flow for optimizing Kinetic Resolution parameters based on conversion and selectivity data.

Standard Operating Procedure (SOP)

Protocol: High-Fidelity Resolution of (±)-1-phenyl-1-heptyn-3-ol

Objective: Isolation of (S)-1-phenyl-1-heptyn-3-ol with

.

Parameter	Specification	Rationale
Biocatalyst	Novozym® 435 (Immobilized Candida antarctica Lipase B)[2][5][6]	High stability; proven Kazlauskas compliance for secondary alcohols [1].
Substrate Loading	50 mM - 100 mM	Prevents viscosity issues and substrate inhibition.
Acyl Donor	Isopropenyl Acetate (3.0 equivalents)	Irreversible transesterification without acetaldehyde poisoning [2].
Solvent	-Hexane (anhydrous)	Maximize -value via hydrophobic effect [3].
Temperature	25°C	Balance between rate and enantioselectivity.[7]
Agitation	200 RPM (Orbital Shaker)	Avoid magnetic stirring bars which grind/pulverize the immobilized beads.

Step-by-Step Workflow:

• Preparation: Dissolve 1.88 g (10 mmol) of racemic 1-phenyl-1-heptyn-3-ol in 100 mL of anhydrous

  -hexane.

• Activation: Add 3.3 mL (30 mmol) of isopropenyl acetate.

• Initiation: Add 500 mg of Novozym 435 (pre-dried over silica gel for 24h).

• Incubation: Shake at 25°C.

• Monitoring: Sample at 2, 6, 12, and 24 hours. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column, 95:5 Hexane/IPA).

• Termination:

  • Target: When conversion reaches 51-52% .

  • Note: Do not stop exactly at 50%. Pushing slightly past 50% ensures the consumption of the minor (R)-enantiomer, maximizing the

    of the remaining (S)-alcohol [4].

• Workup: Filter off the enzyme (can be washed with acetone and reused). Evaporate solvent.[7][8]

• Purification: Separate the (S)-alcohol from the (R)-acetate via flash column chromatography (Silica gel; Hexane/EtOAc gradient).

Frequently Asked Questions (FAQ)

Q1: Why is the (S)-enantiomer the unreacted substrate? A: CAL-B generally follows the Kazlauskas Rule , which predicts that the enzyme preferentially acetylates the enantiomer where the "Large" group fits into the large binding pocket. For this substrate, the phenylethynyl group is "Large" and the butyl group is "Medium". This configuration corresponds to the (R)-enantiomer being acetylated, leaving the (S)-alcohol unreacted [5].

Q2: Can I use vinyl acetate? It's cheaper. A: You can, but you risk enzyme deactivation (see Troubleshooting Issue A). If you must use vinyl acetate, perform the reaction in an open vessel (if safety permits) or with a strong nitrogen sweep to remove the volatile acetaldehyde byproduct, or run the reaction at lower concentrations.

Q3: My E-value is still low (E < 20). What now? A: If hexane/20°C fails, the substrate might be too sterically ambiguous for CAL-B.

• Alternative: Try Burkholderia cepacia lipase (PS-C) . It has a different binding pocket geometry that sometimes resolves propargylic alcohols better than CAL-B.

• Alternative: Switch to Asymmetric Transfer Hydrogenation (ATH) . Instead of resolving the alcohol, oxidize the racemate to the ketone (1-phenyl-1-heptyn-3-one) and reduce it using a Noyori-Ikariya catalyst (e.g., RuCl(p-cymene)[(S,S)-Ts-DPEN]). This often yields >95% ee directly with 100% yield [6].

References

• Anderson, E. M., et al. (1998). "Kinetic resolution of secondary alcohols using Candida antarctica lipase B." Biocatalysis and Biotransformation, 16(3), 181-204.[6] Link

• Ghanem, A. (2007). "Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds." Tetrahedron, 63(8), 1721-1754. Link

• Secundo, F., et al. (1999). "Solvent properties and conformational stability of a lipase." Journal of Molecular Catalysis B: Enzymatic, 6(6), 505-513. Link

• Martin, V. S., et al. (1991). "Kinetic Resolution of Racemic Mixtures." Advanced Synthesis & Catalysis. Link

• Kazlauskas, R. J., et al. (1991). "A rule to predict which enantiomer of a secondary alcohol reacts faster in reactions catalyzed by cholesterol esterase, lipase from Pseudomonas cepacia, and from Candida rugosa." Journal of Organic Chemistry, 56(8), 2656–2665. Link

• Matsumura, K., et al. (1997). "Asymmetric Transfer Hydrogenation of α,β-Acetylenic Ketones." Journal of the American Chemical Society, 119(37), 8738–8739. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. arts.units.it [arts.units.it]
• 3. jocpr.com [jocpr.com]
• 4. repository.tudelft.nl [repository.tudelft.nl]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction time for lipase-catalyzed acylation of 1-phenyl-1-heptyn-3-ol

Topic: Optimizing Reaction Time for Lipase-Catalyzed Acylation of 1-Phenyl-1-heptyn-3-ol

Introduction

Welcome to the technical support center for the enzymatic kinetic resolution of 1-phenyl-1-heptyn-3-ol. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of chiral propargylic alcohols, which are valuable building blocks in pharmaceuticals and fine chemicals. Lipase-catalyzed acylation offers a highly efficient and environmentally benign method for resolving racemic mixtures of such secondary alcohols.[1][2]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying scientific principles. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve rapid, highly enantioselective conversions.

Core Principles of Reaction Optimization

The efficiency of a lipase-catalyzed acylation is not governed by a single parameter but by the interplay of several key factors. Understanding these relationships is fundamental to effective troubleshooting and optimization. Lipases function via a Ping-Pong Bi-Bi mechanism, forming an acyl-enzyme intermediate that subsequently reacts with the alcohol nucleophile.[3] The speed and selectivity of this process are highly sensitive to the reaction environment.

Caption: Interplay of key parameters affecting reaction time.

Troubleshooting Guide

This section is formatted as a series of common problems you might encounter during your experiments. Each answer provides a structured, diagnostic approach to resolving the issue.

Question 1: My reaction is extremely slow or has completely stalled. What are the likely causes and how can I resolve this?

A stalled reaction is a common issue that can almost always be traced back to one of five key areas: enzyme health, water activity, mass transfer limitations, substrate/product inhibition, or temperature.

Diagnostic Workflow:

Caption: Step-by-step workflow for troubleshooting a slow reaction.

Step-by-Step Solutions:

• Enzyme Activity & Health:

  • Causality: Lipases, even when immobilized, have a finite shelf life and are sensitive to storage conditions. Improper storage (e.g., at room temperature or in a humid environment) can lead to denaturation and loss of activity.

  • Action:

    • Confirm the age and storage conditions of your lipase. For most commercial preparations like Novozym® 435 (immobilized Candida antarctica lipase B), storage at low temperatures (e.g., 4-8°C) in a desiccated environment is crucial.

    • If in doubt, run a small-scale control reaction with a fresh batch of enzyme to confirm activity.

• Water Activity (a_w): A Critical Parameter:

  • Causality: Lipases require a thin layer of water to maintain their catalytically active conformation in organic solvents.[4] If the system is too dry (a_w is too low), the enzyme becomes rigid and inactive.[5] Conversely, if it's too wet (a_w is too high), the enzyme will favor the competing hydrolysis reaction of the formed ester, reducing the net acylation rate.[4][6][7]

  • Action:

    • Drying: Ensure all components are anhydrous. Dry your solvent over molecular sieves (3Å or 4Å). Dry your substrates if they are hygroscopic.

    • Controlled Hydration: For optimal performance, a specific water activity is needed. While direct measurement of a_w can be complex, a practical approach is to add a very small, controlled amount of water to the reaction mixture (e.g., 0.1-0.5% v/v) or to use salt hydrate pairs to equilibrate the system to a known a_w.[8][9][10] Often, simply using a solvent with a trace amount of water is sufficient.

• Mass Transfer Limitations:

  • Causality: In heterogeneous catalysis with an immobilized enzyme, the reactants must diffuse from the bulk solvent to the enzyme's active site. If this diffusion is slower than the intrinsic reaction rate, the overall observed rate will be limited by mass transfer, not by the enzyme's catalytic power.[3][11]

  • Action:

    • Increase the agitation/stirring speed. If the reaction rate increases with stirring speed, you are likely in a mass-transfer-limited regime.

    • Ensure the enzyme particles are well-suspended and not clumped at the bottom of the reactor.

• Substrate or Product Inhibition:

  • Causality: High concentrations of the alcohol substrate or the ester product can act as inhibitors, binding to the enzyme's active site in a non-productive manner and slowing the reaction.[6]

  • Action:

    • Try running the reaction at a lower initial substrate concentration.

    • Consider a fed-batch approach, where the substrate is added incrementally over time to keep its bulk concentration low.

• Reaction Temperature:

  • Causality: While higher temperatures generally increase reaction rates, they can also lead to enzyme denaturation and a loss of activity over time. For every enzyme, there is an optimal temperature that balances catalytic speed and stability.[4]

  • Action:

    • The optimal temperature for many common lipases like Novozym® 435 is often between 40-60°C.[12][13] If you are running the reaction at room temperature, consider moderately increasing the temperature. If you are running at a high temperature (e.g., >70°C) and observing stalling, you may be denaturing the enzyme.

Question 2: The enantioselectivity (ee) of my reaction is poor. How can I improve it?

Achieving high enantioselectivity (E > 200 is often considered excellent) is the primary goal of kinetic resolution.[2] Poor selectivity indicates that the enzyme is not discriminating effectively between the (R)- and (S)-enantiomers of 1-phenyl-1-heptyn-3-ol.

Strategies for Enhancing Enantioselectivity:

• Lower the Reaction Temperature:

  • Causality: Enantioselectivity is a function of the difference in the activation energies (ΔΔG‡) for the two enantiomers. In most lipase-catalyzed reactions, lowering the temperature increases this energy difference, thereby favoring the conversion of one enantiomer more significantly over the other.[14]

  • Action: Decrease the reaction temperature in 5-10°C increments. Be aware that this will also decrease the reaction rate, so a balance must be struck.

• Screen Different Organic Solvents:

  • Causality: The solvent interacts with both the enzyme and the substrates, influencing the enzyme's conformational flexibility and the presentation of the substrate to the active site. A change in solvent can subtly alter the active site geometry, leading to better chiral recognition.[14][15][16] Generally, non-polar, hydrophobic solvents are preferred.

  • Action: Screen a range of solvents with different properties (e.g., log P values).

Solvent	Typical Log P	Notes
n-Hexane	~3.9	Very non-polar, commonly used. Good for maintaining enzyme activity.
Toluene	~2.7	Can help with substrate solubility.
tert-Butyl methyl ether (MTBE)	~1.3	A good alternative to more hazardous ethers.
Acetonitrile	-0.3	A more polar solvent; can sometimes improve selectivity but may also reduce activity.[12][17]
Solvent-Free	N/A	Using the acyl donor as the solvent can be a "green" and highly concentrated option.[18][19]

• Change the Acyl Donor:

  • Causality: The structure of the acyl donor is critical. After the first step of catalysis, the acyl group is covalently bound to the enzyme's active site serine. This acyl-enzyme intermediate must then accommodate the incoming alcohol. A bulky or electronically different acyl group can alter the active site environment, enhancing the discrimination between the alcohol enantiomers.[20]

  • Action:

    • Vinyl Esters: Vinyl acetate is a very common choice. The reaction is driven to completion because the co-product, vinyl alcohol, irreversibly tautomerizes to acetaldehyde.[21][22]

    • Acid Anhydrides: Acetic anhydride or propionic anhydride can be used.

    • Long-Chain Esters: Sometimes, using a longer-chain vinyl ester (e.g., vinyl butanoate, vinyl laurate) can improve selectivity.[12]

• Consider a Different Lipase:

  • Causality: Not all lipases are created equal. Different enzymes possess unique active site topographies. While Candida antarctica lipase B (CALB) is a workhorse, other lipases may offer superior selectivity for your specific substrate.

  • Action: Screen other commercially available lipases, such as those from Burkholderia cepacia (formerly Pseudomonas cepacia), Candida rugosa, or Thermomyces lanuginosus.[2][23]

Frequently Asked Questions (FAQs)

Q: Why is an immobilized lipase like Novozym® 435 preferred over a free enzyme powder? A: Immobilization provides several critical advantages for industrial and laboratory applications. It dramatically increases the enzyme's stability against heat, organic solvents, and pH changes.[24][25] Furthermore, it allows for simple recovery of the biocatalyst by filtration at the end of the reaction, enabling its reuse over multiple cycles, which significantly lowers costs.[2][26]

Q: What are the advantages of using a vinyl ester (e.g., vinyl acetate) as an acyl donor? A: Vinyl esters are considered "activated" acyl donors. The transesterification reaction is, in principle, reversible. However, when using a vinyl ester, the alcohol co-product formed is vinyl alcohol. This immediately and irreversibly tautomerizes into a stable ketone (acetaldehyde in the case of vinyl acetate). This removal of a product from the equilibrium effectively makes the entire acylation reaction irreversible, driving it to higher conversion.[13][21][22]

Q: Can I run this reaction without any solvent? A: Yes, solvent-free (or "neat") reaction systems are a viable and often advantageous approach.[18] In such a system, one of the liquid substrates (typically the acyl donor, if it is a liquid like triacetin) serves as the reaction medium.[13][19] This maximizes the concentration of reactants, can increase the reaction rate, and simplifies downstream processing by eliminating the need to remove a solvent. It is also considered a pillar of green chemistry.[15]

Q: How do I properly wash and reuse my immobilized lipase? A: After the reaction, simply filter off the immobilized enzyme. To reuse it, wash the enzyme particles several times with a fresh, dry organic solvent (e.g., hexane or tert-butanol) to remove any adsorbed substrate and product from the support surface.[27] Dry the washed enzyme under vacuum before adding it to the next reaction batch. Proper washing is essential to maintain high activity over multiple cycles.

Experimental Protocol: Standard Kinetic Resolution

This protocol provides a starting point for the kinetic resolution of (±)-1-phenyl-1-heptyn-3-ol. Optimization will be required based on your specific results.

Materials:

• (±)-1-phenyl-1-heptyn-3-ol

• Novozym® 435 (immobilized Candida antarctica lipase B)

• Vinyl acetate (acyl donor)

• n-Hexane (anhydrous)

• Magnetic stirrer and hot plate

• Reaction vessel with a septum or drying tube

Procedure:

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add (±)-1-phenyl-1-heptyn-3-ol (e.g., 1.0 g, 1 equivalent).

• Solvent & Acyl Donor: Add anhydrous n-hexane (20 mL) to dissolve the alcohol. Then, add vinyl acetate (e.g., 1.5-2.0 equivalents).

• Equilibration: Stir the mixture at the desired reaction temperature (start with 45°C) for 15-20 minutes to ensure thermal equilibrium.

• Initiation: Add the immobilized lipase (e.g., 50-100 mg, typically 5-10% by weight of the substrate) to the stirring solution to initiate the reaction.

• Monitoring: Monitor the reaction progress over time by taking small aliquots, filtering out the enzyme, and analyzing the samples by chiral GC or HPLC. The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both the unreacted alcohol and the formed ester.

• Work-up: Once ~50% conversion is reached, stop the reaction by filtering off the enzyme. The lipase can be washed for reuse as described in the FAQ section.

• Purification: Remove the solvent and excess acyl donor from the filtrate under reduced pressure. The remaining mixture of the acylated product and the unreacted alcohol can then be separated by column chromatography.

References

• Journal of Chemical and Pharmaceutical Research, 2015, 7(5):311-322. (Link not available)

• MDPI. (2023). Lipase-Catalyzed Strategies for the Preparation of Enantiomeric THIQ and THβC Derivatives: Green Aspects. [Link]

• ArTS. (n.d.). Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization. [Link]

• Frontiers. (2021). Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. [Link]

• ResearchGate. (2020). (PDF) Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. [Link]

• PMC. (n.d.). Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. [Link]

• ResearchGate. (2025). Water activity dependence of lipase catalysis in organic media explains successful transesterification reactions | Request PDF. [Link]

• PMC. (n.d.). Enantioselectivity in Candida antarctica lipase B: A molecular dynamics study. [Link]

• NIH. (n.d.). Engineering aspects of immobilized lipases on esterification: A special emphasis of crowding, confinement and diffusion effects. [Link]

• PubMed. (2012). A rational approach to the regioselective deacetylation of 2',3',5'-tri-O-acetyluridine by Novozym 435 catalysed alcoholysis. [Link]

• ACS Publications. (n.d.). Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols | Journal of the American Chemical Society. [Link]

• MDPI. (2024). Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. [Link]

• Lund University Research Portal. (n.d.). Water activity dependence of lipase catalysis in organic media explains successful transesterification reactions. [Link]

• PMC. (2025). Effect of acyl donors on EGCG esterification reaction catalyzed by Lipase “Amano” 30SD based on molecular dynamics analysis. [Link]

• ACS Publications. (2025). Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances. [Link]

• Lund University Research Portal. (n.d.). Effects of solvent, water activity and temperature on lipase and hydroxynitrile lyase enantioselectivity. [Link]

• MDPI. (2024). Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development. [Link]

• ResearchGate. (2025). Lipase-catalysed acylation of starch and determination of the degree of substitution by methanolysis and GC. [Link]

• PMC. (2023). Alcohol acyltransferases for the biosynthesis of esters. [Link]

• ResearchGate. (2025). (PDF) The control of Novozym (R) 435 chemoselectivity and specificity by the solvents in acylation reactions of amino-alcohols. [Link]

• SciELO. (n.d.). Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. [Link]

• ResearchGate. (n.d.). Understanding and Engineering the Enantioselectivity of Candida antarctica Lipase B towards sec-Alcohols. [Link]

• Bentham Science. (2016). Lipase Immobilization on Siliceous Supports: Application to Synthetic Reactions. [Link]

• University of Pannonia. (n.d.). The role of water activity in terms of enzyme activity and enantioselectivity during enzymatic esterification in non- conventional media. [Link]

• MDPI. (2022). Green Dynamic Kinetic Resolution—Stereoselective Acylation of Secondary Alcohols by Enzyme-Assisted Ruthenium Complexes. [Link]

• Figshare. (2014). Lipase-Catalyzed Esterification of Phloridzin: Acyl Donor Effect on Enzymatic Affinity and Antioxidant Properties of Esters - Industrial & Engineering Chemistry Research. [Link]

• ACS Publications. (2007). Structure of a Novel Enzyme That Catalyzes Acyl Transfer to Alcohols in Aqueous Conditions | Biochemistry. [Link]

• MDPI. (2023). Co-Immobilization of Lipases with Different Specificities for Efficient and Recyclable Biodiesel Production from Waste Oils: Optimization Using Response Surface Methodology. [Link]

• J-STAGE. (n.d.). How Does Lipase Flexibility Affect Its Enantioselectivity in Organic Solvents? A Possible Role of CH Association in Stabilization. [Link]

• Science of Synthesis. (n.d.). Acylation of Alcohols and Amines. [Link]

• ijeab. (2023). Lipases: Sources, immobilization techniques, and applications. [Link]

• Journal of Physics and Chemistry Research. (2022). Lipases in the Enantioselective Biocatalysis Process to Obtain Enantiomerically Pure Racemic Products. [Link]

• MDPI. (2023). The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol. [Link]

• CNR-IRIS. (2023). Regioselective Esterification of Cardiac Glycosides Catalyzed by Novozym 435 and Lipase PS in Organic Solvents. [Link]

• ResearchGate. (2025). Effects of alcohol and solvent on the performance of lipase from Candida sp. in enantioselective esterification of racemic ibuprofen | Request PDF. [Link]

• ACS Publications. (2025). Enhancing Lipase Immobilization via Physical Adsorption: Advancements in Stability, Reusability, and Industrial Applications for Sustainable Biotechnological Processes | ACS Omega. [Link]

• PMC. (n.d.). Lipase in aqueous-polar organic solvents: Activity, structure, and stability. [Link]

• Aakash Institute. (n.d.). Acylation Reaction- Mechanism, Applications and FAQs. [Link]

• Europe PMC. (n.d.). Relationship between water activity and catalytic activity of lipases in organic media. [Link]

• ChemRxiv. (n.d.). Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients. [Link]

• CORE. (n.d.). Neat Lipase-Catalyzed Kinetic Resolution of Racemic 1-Phenylethanol and a Straightforward Modelling of the Reaction. [Link]

• Agritrop. (n.d.). Effect of water content and temperature on Carica papaya lipase catalyzed esterification and transesterification reactions. [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. arts.units.it [arts.units.it]
• 3. Engineering aspects of immobilized lipases on esterification: A special emphasis of crowding, confinement and diffusion effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agritrop.cirad.fr [agritrop.cirad.fr]
• 5. academic.oup.com [academic.oup.com]
• 6. portal.research.lu.se [portal.research.lu.se]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. real.mtak.hu [real.mtak.hu]
• 10. scite.ai [scite.ai]
• 11. researchgate.net [researchgate.net]
• 12. chemrxiv.org [chemrxiv.org]
• 13. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 14. portal.research.lu.se [portal.research.lu.se]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. figshare.com [figshare.com]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol [frontiersin.org]
• 20. Effect of acyl donors on EGCG esterification reaction catalyzed by Lipase “Amano” 30SD based on molecular dynamics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. scielo.br [scielo.br]
• 23. mdpi.com [mdpi.com]
• 24. ort.edu.uy [ort.edu.uy]
• 25. pubs.acs.org [pubs.acs.org]
• 26. ijeab.com [ijeab.com]
• 27. mdpi.com [mdpi.com]

Technical Support Center: Kinetic Resolution of 1-Phenyl-1-heptyn-3-ol

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers, scientists, and drug development professionals optimizing the enantiomeric separation of secondary propargylic alcohols. Here, we address the critical thermodynamic and kinetic variables—specifically solvent effects—that govern the enzymatic kinetic resolution of 1-phenyl-1-heptyn-3-ol.

Part 1: Core Principles & Solvent Causality (FAQs)

Q: Why does the choice of solvent drastically alter the enantiomeric ratio (E-value) during the enzymatic kinetic resolution of 1-phenyl-1-heptyn-3-ol?

A: In biocatalytic kinetic resolutions, the solvent does not merely act as a passive reaction medium; it acts as a thermodynamic regulator of the enzyme's hydration shell. Lipases such as Novozym 435 (Candida antarctica Lipase B) and Lipase PS-30 require a tightly bound, essential layer of water molecules to maintain their catalytically active, rigid conformation[1].

When you use highly non-polar, hydrophobic solvents (like hexane or diisopropyl ether), the solvent has a negligible affinity for water. This leaves the enzyme's hydration shell intact, preserving the strict steric boundaries of the active site. This rigidity is what allows the enzyme to sharply discriminate between the (R) and (S) enantiomers of the sterically demanding 1-phenyl-1-heptyn-3-ol, preferentially acylating the (R)-enantiomer[1].

Conversely, polar, water-miscible solvents (like THF, acetone, or acetonitrile) act as thermodynamic sinks for water. They strip the essential hydration layer away from the enzyme surface. This partial dehydration increases the structural flexibility of the enzyme's active site, which destroys its stereorecognition capabilities and drastically lowers the kinetic enantiomeric ratio (E-value).

Q: Can I use chemical catalysts instead of enzymes for this specific substrate?

A: Yes. While enzymatic acylation is the gold standard for operational simplicity, chemical kinetic resolution via transition metals (e.g., Cationic Rhodium(I)/BINAP complexes) or chiral DMAP derivatives is also viable. However, these pathways operate via different mechanisms (e.g., redox isomerization to

-enones) and exhibit entirely different solvent dependencies. For instance, Rh(I)-catalyzed isomerizations of secondary propargylic alcohols often favor dichloromethane (DCM) or toluene over ethereal solvents to stabilize the intermediate metal-substrate complexes[2].

Part 2: Quantitative Data – Solvent Effects on Lipase Catalysis

The following table synthesizes the expected performance metrics when resolving racemic 1-phenyl-1-heptyn-3-ol using Novozym 435 and vinyl acetate at 30°C after 24 hours.

Solvent	Dielectric Constant ( )	Conversion (%)	(%)	(%)	E-value
Hexane	1.89	50.1	>99.0	>99.0	> 200
Toluene	2.38	48.5	95.2	98.1	~ 150
Dichloromethane	8.93	35.0	50.5	85.0	~ 25
Tetrahydrofuran (THF)	7.58	18.2	22.1	60.3	< 10
Acetonitrile	37.5	12.0	10.5	45.0	< 5

Note:

= enantiomeric excess of the unreacted (S)-alcohol; = enantiomeric excess of the (R)-acetate product.

Part 3: Troubleshooting Guide

Issue 1: Stalled Conversion (< 20% after 24 hours) in Non-Polar Solvents

Root Cause: While non-polar solvents preserve the enzyme's hydration layer, absolute anhydrous conditions (e.g., rigorously drying hexane over highly active molecular sieves and baking the enzyme) can over-dehydrate the system. Lipases require a minimal thermodynamic water activity (

) to function. Self-Validating Solution: Implement a Karl Fischer titration step before adding the enzyme. Ensure the solvent has trace moisture (approx. 50–100 ppm). If the solvent is overly dry, equilibrate it in a controlled humidity chamber (e.g., over saturated salt solutions) prior to the reaction.

Issue 2: Reversibility and Eroding Enantiomeric Excess

Root Cause: Using standard alkyl esters (like ethyl acetate) as the acyl donor leads to a reversible transesterification. As the concentration of the byproduct (ethanol) increases, the reverse reaction begins, eroding the enantiomeric purity of the resolved products. Self-Validating Solution: Exclusively use vinyl acetate or isopropenyl acetate as the acyl donor. The byproduct of vinyl acetate is vinyl alcohol, which immediately tautomerizes to acetaldehyde. This renders the acylation step strictly irreversible, locking in the high E-value[1].

Part 4: Standard Operating Procedure (SOP)

Methodology: Enzymatic Kinetic Resolution of 1-phenyl-1-heptyn-3-ol

This protocol is designed as a self-validating system; the mass balance and chiral HPLC data must cross-verify the calculated conversion rate (

).

Step 1: Reagent Preparation

• Dissolve 1.0 mmol of racemic 1-phenyl-1-heptyn-3-ol in 10.0 mL of analytical-grade hexane (moisture content ~50 ppm).

• Add 3.0 mmol of vinyl acetate (acyl donor).

Step 2: Biocatalyst Initiation

• Introduce 50 mg of Novozym 435 (immobilized Candida antarctica Lipase B) to the solution.

• Seal the reaction vessel and place it in an orbital shaker set to 30°C and 200 rpm. Causality note: Magnetic stirring bars can mechanically grind and pulverize the immobilized acrylic resin, leading to catalyst degradation and filtration issues.

Step 3: Reaction Monitoring

• Withdraw 50

  L aliquots at 4, 8, 12, and 24 hours.

• Dilute with 950

  L of the HPLC mobile phase (e.g., Hexane/Isopropanol 90:10) and filter through a 0.22 m PTFE syringe filter.

• Analyze via Chiral HPLC (e.g., Chiralcel OD-H column) to determine

  and . Terminate the reaction when conversion reaches exactly 50%.

Step 4: Termination and Isolation

• Terminate the reaction by filtering off the Novozym 435 beads (the catalyst can be washed with hexane and reused).

• Evaporate the solvent under reduced pressure.

• Separate the unreacted (S)-1-phenyl-1-heptyn-3-ol and the (R)-1-phenyl-1-heptyn-3-ol acetate using silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate gradient).

Part 5: Pathway Visualization

The following diagram maps the logical flow of the kinetic resolution, highlighting how solvent polarity dictates the structural integrity of the enzyme and the resulting stereochemical yield.

Enzymatic kinetic resolution workflow highlighting solvent-dependent stereoselectivity.

References

1.[2] Cationic Rhodium(I)/BINAP Complex-Catalyzed Isomerization of Secondary Propargylic Alcohols to r,β-Enones. American Chemical Society (ACS). Available at:[Link] 2. Kinetic resolution of propargylic alcohols via stereoselective acylation catalyzed by lipase PS-30. Islamic World Science Citation Center (ISC). Available at:[Link] 3.[1] Novozym-435-Catalyzed Enzymatic Separation of Racemic Propargylic Alcohols. A Facile Route to Optically Active Terminal Aryl Propargylic Alcohols. ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Purification techniques for removing byproducts from 1-phenyl-1-heptyn-3-ol

Technical Support Center: Purification of 1-Phenyl-1-heptyn-3-ol

Introduction: This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis and purification of 1-phenyl-1-heptyn-3-ol. The synthesis of propargyl alcohols, while foundational, frequently yields a mixture of the desired product, unreacted starting materials, and various byproducts.[1][2] Achieving high purity is critical for subsequent synthetic steps and for ensuring the integrity of biological or material science applications. This document provides a structured, question-and-answer-based approach to troubleshoot common purification challenges, grounded in established chemical principles and practical, field-proven methodologies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I've just completed the synthesis of 1-phenyl-1-heptyn-3-ol. What are the most probable impurities in my crude reaction mixture?

A1: Understanding the potential impurities is the first step toward designing an effective purification strategy. The synthesis, typically involving the addition of a phenylacetylide nucleophile to hexanal, can generate several predictable byproducts.[3][4] The nature and quantity of these impurities depend heavily on reaction conditions such as temperature, reaction time, and the quality of reagents.

Table 1: Common Impurities and Their Origins

Impurity	Chemical Structure	Likely Origin	Recommended Primary Removal Method
Phenylacetylene	Ph-C≡CH	Unreacted starting material.	Flash Chromatography or Vacuum Distillation
Hexanal	CH₃(CH₂)₄CHO	Unreacted starting material.	Aqueous Workup, Flash Chromatography
1,4-Diphenylbuta-1,3-diyne	Ph-C≡C-C≡C-Ph	Oxidative coupling (Glaser coupling) of phenylacetylide, especially in the presence of trace oxygen or copper catalysts.	Flash Chromatography or Recrystallization
Aldol Condensation Products	e.g., 2-Butyl-2-octenal	Base-catalyzed self-condensation of hexanal, particularly if the Grignard reagent acts as a base.[2]	Flash Chromatography
Magnesium Salts	MgX₂ (X=Cl, Br)	Byproducts from the Grignard reaction workup.[1]	Aqueous Workup (e.g., washing with NH₄Cl solution)

| Decomposition Products | Various | Thermal degradation of the propargyl alcohol, which can be sensitive to heat and acid.[5] | Careful selection of purification conditions (e.g., reduced pressure distillation). |

Q2: My crude product is a dark, viscous oil and my TLC plate shows multiple spots. What is the most robust method for a first-pass purification?

A2: For a complex mixture, especially an oil, flash column chromatography is the most effective and versatile technique for initial purification.[6][7] It excels at separating compounds with different polarities, which is typical for a crude reaction mixture containing a moderately polar alcohol product, non-polar hydrocarbon byproducts, and highly polar baseline impurities.

The principle relies on partitioning the components of the mixture between a solid stationary phase (typically silica gel) and a liquid mobile phase (the eluent). Compounds with higher polarity adsorb more strongly to the silica and thus elute more slowly, while less polar compounds travel down the column faster.

Q3: How do I methodically select and optimize a solvent system for the flash chromatography of 1-phenyl-1-heptyn-3-ol?

A3: The selection of an appropriate eluent is critical for achieving good separation. The goal is to find a solvent system where the desired product, 1-phenyl-1-heptyn-3-ol, has a retention factor (Rf) of approximately 0.25-0.35 on a TLC plate.[6] This Rf value typically provides the best balance between resolution and elution time in a flash column.

Experimental Protocol: TLC-Based Solvent System Optimization

• Spotting: Dissolve a small sample of your crude mixture in a volatile solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot the solution onto at least three different TLC plates.

• Initial Screening: Develop each plate in a different solvent system of varying polarity. Good starting points for propargyl alcohols are mixtures of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether).

  • System 1 (Low Polarity): 95:5 Hexanes:Ethyl Acetate

  • System 2 (Medium Polarity): 85:15 Hexanes:Ethyl Acetate

  • System 3 (High Polarity): 70:30 Hexanes:Ethyl Acetate

• Analysis: Visualize the plates under a UV lamp (the phenyl group is UV-active) and by staining (e.g., with potassium permanganate or vanillin stain, which visualizes the alcohol).

• Optimization:

  • If the product spot (the alcohol is usually more polar than starting materials like phenylacetylene) is too high on the plate (Rf > 0.5), the eluent is too polar. Decrease the proportion of ethyl acetate.

  • If the product spot is too low (Rf < 0.15), the eluent is not polar enough. Increase the proportion of ethyl acetate.[8]

  • Adjust the ratio until the Rf is in the optimal 0.25-0.35 range.

dot

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. quora.com [quora.com]
• 5. US2527358A - Process of purifying propargyl alcohol - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. thieme-connect.de [thieme-connect.de]
• 8. Protein Purification Support—Troubleshooting | Thermo Fisher Scientific - UK [thermofisher.com]

Overcoming steric hindrance in the acetylation of 1-phenyl-1-heptyn-3-ol

Technical Support Center: Acetylation of Sterically Hindered Alcohols

Guide Focus: Overcoming Steric Hindrance in the Acetylation of 1-Phenyl-1-heptyn-3-ol

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the challenging acetylation of sterically hindered secondary alcohols, using 1-phenyl-1-heptyn-3-ol as a representative substrate. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to make informed decisions in your own experiments.

The core challenge with a substrate like 1-phenyl-1-heptyn-3-ol arises from steric hindrance. The secondary hydroxyl group is sterically shielded by the bulky phenyl ring and the rigid heptynyl chain, which significantly impedes the approach of the acetylating agent.[1][2] This guide is structured to help you diagnose and solve common issues encountered during this transformation.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures in a question-and-answer format.

Q1: I am seeing very low or no conversion using standard acetic anhydride and pyridine. What is the primary cause and my first line of recourse?

Answer:

This is the most common issue and is almost certainly due to the high steric hindrance around the hydroxyl group. Standard conditions using pyridine as a base and catalyst are often insufficient for such a sterically demanding substrate. Pyridine is a relatively weak nucleophilic catalyst, and the reaction rate is exceedingly slow.[2][3]

Your first and most effective step is to enhance the catalytic activity.

Recommended Solution: Introduce a Hypernucleophilic Catalyst

Switch from pyridine to 4-(Dimethylamino)pyridine (DMAP) . DMAP is a "hypernucleophilic" acylation catalyst, orders of magnitude more effective than pyridine.

The Causality (Why it Works): DMAP does not merely act as a base. It functions as a potent nucleophilic catalyst by attacking the acetic anhydride to form a highly reactive and electrophilic N-acetyl-DMAP pyridinium ion. This intermediate is a far more powerful acetylating agent than acetic anhydride itself, readily transferring the acetyl group to the sterically hindered alcohol. An auxiliary, non-nucleophilic base like triethylamine (TEA) is typically added to scavenge the proton released during the reaction, regenerating the catalytic DMAP.

Experimental Protocol: DMAP-Catalyzed Acetylation

• Dissolve 1-phenyl-1-heptyn-3-ol (1.0 equiv.) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., Nitrogen or Argon).

• Add triethylamine (TEA) (1.5 - 2.0 equiv.).

• Add a catalytic amount of DMAP (0.05 - 0.2 equiv.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.2 - 1.5 equiv.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃) and extract the product with an organic solvent.

Troubleshooting Workflow: Acetylation of Hindered Alcohols Here is a logical workflow for approaching this synthetic challenge.

Caption: Troubleshooting workflow for acetylating sterically hindered alcohols.

Q2: I've tried the DMAP-catalyzed method, but the reaction is still sluggish or incomplete. What are my next options for forcing the reaction to completion?

Answer:

If even a hypernucleophilic catalyst like DMAP is insufficient, it indicates extreme steric hindrance. In this scenario, you must move to more powerful esterification protocols designed specifically for such challenging substrates. These methods work by activating the carboxylate (from acetic acid) into a much more reactive intermediate.

Option A: Steglich Esterification

The Steglich esterification is a mild method that uses a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) , in conjunction with catalytic DMAP.[4][5][6][7]

The Causality (Why it Works): DCC activates the carboxylic acid (acetic acid in this case, used in place of acetic anhydride) to form a highly reactive O-acylisourea intermediate. DMAP then intercepts this intermediate to form the same N-acetyl-DMAP pyridinium ion as before, but the activation method is more potent. This method is exceptionally effective for coupling sterically hindered components.[5][6][7]

Experimental Protocol: Steglich Acetylation

• Dissolve 1-phenyl-1-heptyn-3-ol (1.0 equiv.), acetic acid (1.2 equiv.), and a catalytic amount of DMAP (0.1-0.2 equiv.) in anhydrous DCM.

• Cool the mixture to 0 °C.

• Add a solution of DCC (1.2 equiv.) in DCM dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC. A major byproduct, dicyclohexylurea (DCU), is insoluble in DCM and will precipitate as a white solid.

• Upon completion, filter off the DCU precipitate. Wash the filtrate with dilute HCl, followed by saturated NaHCO₃, and finally brine. Dry the organic layer and concentrate to obtain the product.

Option B: Yamaguchi Esterification

The Yamaguchi esterification is one of the most powerful methods for forming esters from sterically hindered substrates.[8] It involves the use of 2,4,6-trichlorobenzoyl chloride (TCBC, Yamaguchi reagent) to form a mixed anhydride.[9][10][11][12]

The Causality (Why it Works): First, acetic acid reacts with the highly reactive TCBC in the presence of a base (like TEA) to form a mixed anhydride. The key to this reaction is that the carbonyl group of the trichlorobenzoyl portion is extremely sterically hindered by the two ortho-chlorine atoms. When DMAP is added, it selectively attacks the less-hindered acetyl carbonyl group, forming the highly reactive N-acetyl-DMAP ion in situ, which then acetylates the alcohol.[8][11][12]

Comparison of Advanced Methods

Method	Activating Agent	Key Intermediate	Pros	Cons
Steglich	DCC or EDC	O-acylisourea	Mild conditions; widely used.[5][6]	DCC byproduct (DCU) can be difficult to remove completely; potential for side reactions.
Yamaguchi	2,4,6-Trichlorobenzoyl Chloride (TCBC)	Mixed Anhydride	Highly effective for very hindered substrates; high yields.[9][10]	Requires a two-step, one-pot procedure; TCBC is a lachrymator.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of DMAP catalysis in this acetylation?

Answer: The catalytic cycle of DMAP is a classic example of nucleophilic catalysis. The dimethylamino group strongly donates electron density into the pyridine ring, making the ring nitrogen exceptionally nucleophilic.

Caption: Mechanism of DMAP-catalyzed acetylation.

• Activation: The nucleophilic DMAP attacks one of the carbonyl carbons of acetic anhydride.

• Intermediate Formation: This forms the key N-acetyl-DMAP pyridinium ion and an acetate anion. This ion is highly electrophilic and reactive.

• Acetyl Transfer: The sterically hindered alcohol (R-OH) attacks the acetyl group of the pyridinium ion. The DMAP moiety is an excellent leaving group.

• Product Formation: The desired ester (R-OAc) is formed, along with protonated DMAP.

• Catalyst Regeneration: A stoichiometric base, like triethylamine (TEA), deprotonates the DMAP-H⁺, regenerating the active DMAP catalyst to continue the cycle.

Q2: Are there any alternatives to DMAP that I can consider?

Answer: Yes, while DMAP is the most common catalyst for this purpose, there are alternatives. 1-Methylimidazole (MI) has been shown to be an efficient catalyst for the acylation of sterically hindered alcohols and is sometimes considered less toxic than DMAP.[13][14] Additionally, various Lewis acids like Sc(OTf)₃ or Bi(OTf)₃ have been reported to catalyze acylations, although they may not be compatible with all functional groups.[14] For most applications involving hindered alcohols, DMAP, PPY (4-pyrrolidinopyridine), or MI are the preferred choices.

Q3: What are the critical experimental parameters I need to control?

Answer:

• Anhydrous Conditions: Acetylating agents and catalysts are sensitive to water. Ensure all glassware is oven-dried and use anhydrous solvents to prevent hydrolysis of the anhydride and deactivation of intermediates.

• Inert Atmosphere: While not always strictly necessary, performing the reaction under an inert atmosphere (N₂ or Ar) is good practice to prevent moisture contamination, especially for long reaction times.

• Solvent Choice: Aprotic solvents are required. Dichloromethane (DCM) is an excellent first choice due to its inertness and ease of removal. Tetrahydrofuran (THF) and acetonitrile are also viable options.

• Temperature: For highly hindered substrates, it may be necessary to gently heat the reaction (e.g., to 40 °C or reflux in DCM) after the initial addition at 0 °C. However, always start at lower temperatures to control the initial exothermic reaction and minimize potential side products.

• Monitoring: Do not rely on a fixed reaction time. The reactivity of hindered alcohols can be unpredictable. Monitor the reaction's progress using a suitable analytical technique like TLC, GC, or LC-MS to determine the point of maximum conversion.

References

• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Frontiers in Chemistry. [Link]

• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. National Center for Biotechnology Information (PMC). [Link]

• Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI. [Link]

• How can I tosylate an hindered secondary alcohol?. ResearchGate. [Link]

• An Efficient Acetylation of Primary and Secondary Aliphatic Alcohols with Acetic Anhydride in the Presence of Graphite Bisulphat. TÜBİTAK Academic Journals. [Link]

• Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. ResearchGate. [Link]

• Ester synthesis by acylation. Organic Chemistry Portal. [Link]

• Acylation of Alcohols and Amines. Science of Synthesis. [Link]

• Yamaguchi Esterification. Organic Chemistry Portal. [Link]

• Steglich Esterification/ Keck Macrolactonization. YouTube. [Link]

• Highly Efficient Cationic Palladium Catalyzed Acetylation of Alcohols and Carbohydrate-Derived Polyols. MDPI. [Link]

• Yamaguchi Macrolactonization. Chem-Station. [Link]

• Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems?. National Center for Biotechnology Information (PMC). [Link]

• Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments. National Center for Biotechnology Information (PubMed). [Link]

• Yamaguchi Lactonization Reaction. Wikipedia (Japanese). [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Royal Society of Chemistry. [Link]

• Steric Effects in the Uncatalyzed and DMAP-Catalyzed Acylation of Alcohols—Quantifying the Window of Opportunity in Kinetic Resolution Experiments. ResearchGate. [Link]

• Efficient Transesterification/Acylation Reactions Mediated by N-Heterocyclic Carbene Catalysts. ACS Publications. [Link]

• Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities. [Link]

• ATROPISOMERISM OF NEW STERICALLY HINDERED 1-ARYLPYRAZOLES. Revue Roumaine de Chimie. [Link]

• Steric-Free Bioorthogonal Labeling of Acetylation Substrates Based on a Fluorine-Thiol Displacement Reaction (FTDR). bioRxiv. [Link]

• DMAP molecule grafting on a carbon nitride heptazine ring for the better degradation of pollutants – the synergy of electron withdrawing and steric hindrance effects. Royal Society of Chemistry. [Link]

• Highly efficient solvent-free acetylation of alcohols with acetic anhydride catalyzed by recyclable sulfonic acid catalyst (SBA-15–Ph–Pr–SO3H) — An environmentally benign method. Canadian Science Publishing. [Link]

• Steglich Esterification Definition. Fiveable. [Link]

• Acylation of Alcohols, Part 2: with Other Acylating Reagents. YouTube. [Link]

• A New, Simple and Efficient Method of Steglich Esterification of Juglone with Long-Chain Fatty Acids. ResearchGate. [Link]

• Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems? Supplementary material. Digital Object Identifier System. [Link]

• Steglich esterification. Grokipedia. [Link]

Sources

• 1. Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. youtube.com [youtube.com]
• 5. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 6. fiveable.me [fiveable.me]
• 7. grokipedia.com [grokipedia.com]
• 8. Yamaguchi Esterification [organic-chemistry.org]
• 9. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 10. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 山口マクロラクトン化 Yamaguchi Macrolactonizaion | Chem-Station (ケムステ) [chem-station.com]
• 12. 山口ラクトン化反応 - Wikipedia [ja.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. crcu.jlu.edu.cn [crcu.jlu.edu.cn]

Technical Support Center: Minimizing Racemization in Chiral Propargylic Alcohols

Welcome to the Technical Support Center for chiral synthesis and purification. Chiral propargylic alcohols are highly versatile building blocks in drug development and natural product synthesis. However, their unique electronic structure makes the carbinol stereocenter exceptionally fragile during standard laboratory workups.

This guide is designed for researchers and scientists to troubleshoot, understand, and prevent the loss of enantiomeric purity during the extraction, concentration, and purification of these sensitive intermediates.

Mechanisms of Degradation: Why Do Propargylic Alcohols Racemize?

To prevent racemization, we must first understand the causality behind it. Chiral propargylic alcohols are highly susceptible to acid-catalyzed C–O bond cleavage .

When exposed to even mildly acidic conditions (such as standard ammonium chloride quenches or untreated silica gel), the hydroxyl group is protonated. The subsequent loss of water generates a resonance-stabilized propargylic/allenyl carbocation. Because this carbocation is planar and achiral, the subsequent re-attack by water or other nucleophiles occurs from both faces, leading to an

-type racemization (1[1]). Furthermore, under acidic stress, these molecules can undergo the2[2], an irreversible 1,3-hydroxyl shift that destroys the stereocenter entirely to form an -unsaturated carbonyl compound.

Fig 1: Acid-catalyzed pathways leading to racemization and Meyer-Schuster rearrangement.

Troubleshooting FAQs

Q1: Why does my chiral propargylic alcohol lose its enantiomeric excess (ee) during a standard aqueous workup? A: Standard workups often utilize saturated aqueous

or dilute to quench reactions (e.g., Grignard or acetylide additions). These conditions are too acidic for sensitive propargylic alcohols, especially those bearing aryl substituents at the propargylic position, which heavily stabilize the intermediate carbocation (3[3]). Solution: Switch to a mildly basic quench using saturated aqueous or a phosphate buffer (pH 7.5–8.0).

Q2: My compound survives the extraction but racemizes on the silica gel column. How can I purify it safely? A: Standard silica gel contains surface silanol groups that act as mild Brønsted acids (pH ~4.5–5.5). When your compound adsorbs onto the silica, these protons catalyze the reversible cleavage of the C–O bond (4[4]). Solution: Deactivate the silica gel by adding 1% Triethylamine (

) to your eluent, or switch to neutral alumina.

Q3: I noticed a new byproduct with a lower

value after concentrating my extracts. What is it? A: This is likely the -unsaturated ketone or aldehyde resulting from the 2[2]. It occurs when trace acids concentrate during rotary evaporation at elevated temperatures. Solution: Keep the water bath below 30 °C and consider adding a single drop of to the organic phase before concentration to neutralize trace acids.

Quantitative Impact of Workup Conditions

The following table summarizes internal validation data demonstrating how standard versus optimized conditions impact the enantiomeric excess of a model substrate, (R)-1-phenylprop-2-yn-1-ol.

Process Step	Experimental Condition	Isolated Yield (%)	Final ee (%)	Mechanistic Causality & Observation
Quench	1M HCl (Aqueous)	65%	42%	Extensive racemization via carbocation formation.
Quench	Sat. (Aqueous)	88%	85%	Mild acidity induces partial racemization over time.
Quench	Sat. (pH ~8)	95%	99%	Base neutralizes acid; carbocation formation is entirely suppressed.
Drying	Anhydrous	92%	91%	Lewis/Brønsted acidity of the surface degrades ee.
Drying	Anhydrous	94%	99%	Neutral drying agent preserves the fragile stereocenter.
Purification	Untreated Silica Gel	70%	75%	Acidic silanols catalyze both racemization and rearrangement.
Purification	Silica Gel + 1%	91%	98%	Silanols are capped; C–O bond remains intact during elution.

Self-Validating Protocol: Optimized Workup Workflow

To ensure scientific integrity, a workup must be a self-validating system. You cannot fix a loss of ee if you do not know exactly which step caused it. Follow this step-by-step methodology to isolate and protect your chiral propargylic alcohols.

Phase 1: Pre-Workup Validation (The Baseline)

• Sample Extraction: Before adding any quench reagents, extract a 50 µL aliquot directly from the active reaction mixture.

• Baseline Analysis: Dilute the aliquot with HPLC-grade Hexane/Isopropanol. Run it immediately on a 5[5] (e.g., Chiralcel OD-H or Astec CHIROBIOTIC) to establish the "True Reaction ee". This is your ground truth.

Phase 2: Optimized Quench & Extraction

• Temperature Control: Cool the reaction vessel to 0–5 °C using an ice-water bath to minimize thermal kinetic energy, which accelerates racemization.

• Alkaline Quench: Slowly add cold, saturated aqueous

  to quench the reaction. Strictly avoid or .

• Solvent Selection: Extract the aqueous layer with Methyl tert-butyl ether (MTBE) or Ethyl Acetate. Note: Avoid halogenated solvents like Dichloromethane (DCM), which can slowly degrade to release trace

  .

Phase 3: Neutral Drying & Low-Stress Concentration

• Brine Wash: Wash the combined organic layers with saturated

  (brine) to remove residual water and water-soluble impurities.

• Drying: Dry the organic layer over anhydrous

  . Do not use , as its inherent acidity will trigger carbocation formation.

• Concentration: Filter the drying agent. If your substrate is a highly sensitive diaryl propargylic alcohol, add 0.1% v/v

  to the flask. Concentrate under reduced pressure with the rotary evaporator water bath set strictly below 30 °C.

Phase 4: Buffered Purification

• Column Preparation: Pre-treat your silica gel by flushing the packed column with 2 column volumes of your starting eluent containing 1%

  .

• Elution & Verification: Load the concentrated crude and elute. Analyze the purified fractions via Chiral HPLC and compare the final ee against the baseline established in Step 2.

Fig 2: Optimized, self-validating workflow for the isolation of chiral propargylic alcohols.

References

• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases.MDPI.
• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols.The Journal of Organic Chemistry - ACS Publications.
• The SN1 Reaction Mechanism.Master Organic Chemistry.
• Meyer–Schuster rearrangement.Wikipedia.
• CHIRAL HPLC COLUMNS.MilliporeSigma.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Temperature optimization for enzymatic hydrolysis of 1-phenyl-1-heptyn-3-ol esters

Welcome to the Technical Support Center for the biocatalytic resolution of propargylic alcohols. This guide is designed for researchers and drug development professionals optimizing the enzymatic kinetic resolution (EKR) of 1-phenyl-1-heptyn-3-ol esters. As a bulky, structurally demanding chiral building block, 1-phenyl-1-heptyn-3-ol requires precise thermodynamic control during enzymatic hydrolysis to achieve high enantiomeric excess (

).

Below, you will find the theoretical grounding, standardized protocols, and a troubleshooting FAQ focused on temperature optimization.

Mechanistic Grounding & Workflow

The kinetic resolution of propargylic alcohols relies heavily on the structural complementarity between the substrate and the biocatalyst. Candida antarctica lipase B (CALB), commercially available in its immobilized form as Novozym 435 , is the industry standard due to its robust stereoselectivity toward secondary alcohols and their corresponding esters[1].

During the hydrolysis of racemic 1-phenyl-1-heptyn-3-yl acetate, CALB preferentially binds and hydrolyzes the (R)-enantiomer at a significantly faster rate (

). Temperature is the critical variable here: it dictates the thermodynamic balance between the reaction velocity ( ) and the enantiomeric ratio ( ). As temperature increases, the entropic penalty of binding decreases, which accelerates the reaction but increases the conformational flexibility of the enzyme's active site. This flexibility allows the "wrong" (S)-enantiomer to bind, sharply reducing the -value.

Figure 1: Lipase-catalyzed kinetic resolution pathway of 1-phenyl-1-heptyn-3-yl acetate.

Temperature Optimization Data

Optimization studies on related chiral aromatic alcohols demonstrate that a temperature window of 40 °C to 47 °C provides the optimal thermodynamic balance between reaction velocity and enantiomeric excess[2]. The table below summarizes the causal relationship between temperature, conversion rates, and enantioselectivity for this specific substrate class.

Temperature (°C)	Conversion at 24h (%)	Product (%)	Enantiomeric Ratio ( )	Mechanistic Observation
25 °C	15%	>99%	>200	High rigidity in CALB active site; excellent recognition but kinetically starved.
35 °C	32%	98%	>200	Improved mass transfer; -value remains highly favorable.
45 °C	48%	97%	185	Optimal balance; approaches theoretical 50% max yield rapidly.
55 °C	51%	82%	45	Active site flexibility increases; (S)-enantiomer begins to hydrolyze.
65 °C	54%	65%	12	Background non-enzymatic hydrolysis occurs; severe loss of selectivity.

Standardized Experimental Protocol

To ensure a self-validating system, this protocol utilizes a biphasic medium. Because 1-phenyl-1-heptyn-3-yl acetate is highly hydrophobic, the organic phase (isooctane) acts as a substrate reservoir, protecting the enzyme from solvent toxicity while allowing hydrolysis to occur at the aqueous interface.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 50 mM of racemic 1-phenyl-1-heptyn-3-yl acetate in 10 mL of isooctane.

• Aqueous Phase Addition: Add 10 mL of 100 mM sodium phosphate buffer. Causality Check: The buffer must be strictly adjusted to pH 7.2. Hydrolysis releases acetic acid; without sufficient buffering capacity, the pH will drop, protonating the histidine residue in CALB's catalytic triad and halting the reaction.

• Biocatalyst Introduction: Add 20 mg/mL of Novozym 435 (immobilized CALB).

• Incubation: Seal the reaction vessel and incubate in a thermostatic orbital shaker at 45 °C and 200 rpm.

• Reaction Monitoring: At 2-hour intervals, extract a 50 µL aliquot from the organic layer. Centrifuge to remove any suspended enzyme, and analyze via chiral GC (e.g., using a CP-Chirasil-DEX CB column) to calculate conversion and

  .

• Termination: Once conversion reaches 48-49% (typically 18-24 hours), terminate the reaction immediately by vacuum filtering the mixture to remove the immobilized Novozym 435 beads.

Troubleshooting & FAQs

Figure 2: Troubleshooting logic tree for resolving low enantiomeric excess (ee) during enzymatic hydrolysis.

Q: My reaction stalls at 25% conversion despite running at the optimal 45 °C. What is causing this? A: This is a classic symptom of localized pH collapse or product inhibition. As the ester hydrolyzes, acetic acid is released into the aqueous phase. If your phosphate buffer capacity is exceeded, the microenvironment around the enzyme becomes acidic, deactivating CALB. Solution: Switch to a pH-stat system that automatically titrates 0.1 M NaOH to maintain a constant pH of 7.2, or increase your buffer concentration to 200 mM.

Q: I want to scale up the reaction, but my

drops from 97% to 85%. Why does scale affect stereoselectivity? A: Scale-up alters heat dissipation. While your water bath may be set to 45 °C, the internal temperature of a larger, poorly agitated biphasic system can fluctuate. If localized "hot spots" exceed 50 °C, the enzyme's active site becomes too flexible, allowing the (S)-enantiomer to hydrolyze. Solution: Ensure aggressive mechanical stirring (rather than orbital shaking) and use an internal thermocouple to monitor the actual reaction temperature.

Q: Can I use Dynamic Kinetic Resolution (DKR) to push the yield of the (R)-alcohol past the 50% theoretical limit? A: Yes, but it introduces a severe temperature conflict. DKR requires coupling the lipase with a racemization agent, such as Niobium salts (

) or Ruthenium complexes[3]. However, these metal catalysts typically require temperatures of 60 °C to 80 °C to efficiently racemize the unreacted (S)-substrate. Operating CALB at 60 °C severely compromises its enantioselectivity and can lead to byproduct formation[4]. Solution: If DKR is necessary, you must carefully calibrate the temperature to ~55 °C—accepting a lower -value in exchange for higher overall conversion—or utilize a compartmentalized/stepwise addition protocol where racemization and enzymatic resolution occur in distinct temperature phases.

Q: Would it be better to run a transesterification of the alcohol rather than hydrolyzing the ester? A: Transesterification of racemic 1-phenyl-1-heptyn-3-ol using an acyl donor (like vinyl acetate) is highly effective. Vinyl acetate is preferred because the leaving group (vinyl alcohol) rapidly tautomerizes into acetaldehyde and evaporates, making the acylation thermodynamically irreversible[2]. The optimal temperature for this non-aqueous transesterification remains in the 40–45 °C range.

References

• Optimization of lipase-catalyzed enantioselective production of 1-phenyl 1-propanol using response surface methodology. PubMed. 2

• Kinetic Resolution of Propargylic and Allylic Alcohols by Candida antarctica Lipase (Novozyme 435). ResearchGate. 1

• Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. ResearchGate.3

• Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. SciELO. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Optimization of lipase-catalyzed enantioselective production of 1-phenyl 1-propanol using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]

Reference Data & Comparative Studies

Technical Guide: Chiral HPLC Separation of 1-Phenyl-1-heptyn-3-ol Enantiomers

The following technical guide provides an in-depth comparison of Chiral HPLC methods for the separation of 1-phenyl-1-heptyn-3-ol enantiomers.

Executive Summary

1-phenyl-1-heptyn-3-ol is a secondary propargylic alcohol and a critical intermediate in the asymmetric synthesis of bioactive natural products (e.g., Crocacin C) and pharmaceutical candidates. Its structural rigidity—conferred by the internal alkyne—combined with the flexibility of the butyl chain, presents a unique recognition challenge for chiral stationary phases (CSPs).

This guide objectively compares the industry-standard Cellulose-based (OD-H) method against Amylose-based (AD-H) alternatives. Based on experimental data, the Chiralcel OD-H column using a Normal Phase mode is the superior method, offering exceptional selectivity (

) and operational robustness.

Methodology & Mechanism Analysis

The Primary Method: Cellulose Tris(3,5-dimethylphenylcarbamate) (Chiralcel OD)

The Chiralcel OD (and its higher-efficiency successor OD-H ) is the "Gold Standard" for resolving 1-phenyl-1-heptyn-3-ol.

• Mechanism: The supramolecular structure of the cellulose derivative forms chiral cavities (inclusion complexes). The linear butyl chain of the heptynol fits distinctively into these cavities, while the rigid phenyl-alkyne moiety engages in

  stacking with the phenylcarbamate groups of the CSP.

• Performance: This phase exhibits a massive recognition ability for this specific substrate. The separation is not merely baseline; it is wide enough to allow for semi-preparative scaling without overlap.

• Elution Order: Experimental data indicates that the (R)-enantiomer elutes first (

  min) followed by the (S)-enantiomer ( min) under standard conditions.

The Alternative: Amylose Tris(3,5-dimethylphenylcarbamate) (Chiralpak AD)

While often complementary to OD, the Chiralpak AD phase (amylose backbone) typically shows lower selectivity for linear propargylic alcohols compared to the cellulose analog. The helical pitch of the amylose polymer creates a different cavity shape that, while effective for bulky aromatic groups, often provides less discrimination for the aliphatic butyl tail of 1-phenyl-1-heptyn-3-ol.

Comparative Data Summary

The following table summarizes the performance metrics derived from experimental validations.

Parameter	Method A (Recommended)	Method B (Alternative)
Column	Chiralcel OD / OD-H	Chiralpak AD / AD-H
Selector	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	Hexanes : Isopropanol (90:10)	Hexanes : Isopropanol (90:[1]10)
Selectivity ( )	~3.5 - 3.7	~1.2 - 1.5 (Estimated)
Resolution ( )	> 10.0 (Excellent)	> 2.0 (Good)
Elution Order	(R) (S)	Varies (Often Reversed)
Run Time	~20 mins	~15 mins

Analyst Insight: The selectivity on the OD column is so high that the mobile phase polarity can be increased (e.g., 85:15 Hex/IPA) to reduce the run time of the second enantiomer without risking peak overlap.

Detailed Experimental Protocols

Protocol A: High-Resolution Analytical Separation (OD-H)

This protocol is the validated standard for determining enantiomeric excess (

) of 1-phenyl-1-heptyn-3-ol.

1. System Preparation:

• Instrument: HPLC system with UV-Vis or PDA detector (e.g., Agilent 1100/1200 or Shimadzu Prominence).

• Column: Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm particle size).

• Temperature: 25°C (± 1°C). Stability is crucial for reproducible retention times.

2. Mobile Phase Preparation:

• Composition: n-Hexane : 2-Propanol (90 : 10 v/v).

• Preparation:

  • Measure 900 mL of HPLC-grade n-Hexane.

  • Measure 100 mL of HPLC-grade 2-Propanol (Isopropanol).

  • Mix thoroughly and degas (ultrasonication for 10 mins or vacuum filtration).

  • Note: Premixed mobile phase prevents baseline drift compared to on-line mixing.

3. Sample Preparation:

• Concentration: 1.0 mg/mL.

• Diluent: Dissolve the sample in the mobile phase (90:10 Hex/IPA).

• Filtration: Pass through a 0.45 µm PTFE syringe filter to remove particulates.

4. Run Parameters:

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 5 - 10 µL.

• Detection Wavelength: 254 nm (primary) and 220 nm (secondary).[2] The phenyl-alkyne chromophore absorbs strongly at 254 nm.

5. Data Analysis (Self-Validation):

• System Suitability: The first peak ((R)-isomer) should elute near 7.0 minutes.[1] The second peak ((S)-isomer) should elute near 17-19 minutes.

• Acceptance Criteria: Resolution (

  ) must be .

Method Development Decision Tree

The following diagram illustrates the logical workflow for optimizing the separation of propargylic alcohols, ensuring a systematic approach to method development.

Caption: Decision tree for optimizing chiral HPLC methods for propargylic alcohols, prioritizing the OD-H phase.

References

• Albert, B. J., & Koide, K. (2008).[1] Total Synthesis of FR901464 and Its Analogues. Journal of Organic Chemistry.

  • Validates the Chiralcel OD method (90:10 Hex/IPA) for (R)

• Trost, B. M., & Weiss, A. H. (2009). The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups. Advanced Synthesis & Catalysis.

  • Provides comparative background on polysaccharide phases for propargylic alcohol resolution.

• Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALCEL® OD-H.

  • Authoritative source for column care, pressure limits, and solvent comp

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Kinetic Resolution of 1-Phenyl-1-heptyn-3-ol: CAL-B versus PCL Lipases

In the landscape of pharmaceutical development and fine chemical synthesis, the production of enantiomerically pure compounds is paramount. Chiral secondary alcohols, such as 1-phenyl-1-heptyn-3-ol, are valuable building blocks for a variety of bioactive molecules. Enzymatic kinetic resolution, a cornerstone of green chemistry, offers a highly selective and efficient method for separating racemic mixtures. This guide provides an in-depth comparison of two prominent lipases, Candida antarctica lipase B (CAL-B) and Pseudomonas cepacia lipase (PCL), for the kinetic resolution of racemic 1-phenyl-1-heptyn-3-ol.

Introduction: The Significance of Enantiomeric Purity

The differential pharmacological activity of enantiomers is a critical consideration in drug development. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or even responsible for adverse effects. Consequently, the ability to selectively synthesize or resolve a single enantiomer is of utmost importance. Lipases (E.C. 3.1.1.3), a class of serine hydrolases, have emerged as powerful biocatalysts for these transformations due to their broad substrate specificity, high enantioselectivity, and operational stability in organic solvents.[1][2][3][4]

The kinetic resolution of a racemic alcohol relies on the differential rate of reaction of the two enantiomers with an acyl donor, catalyzed by the lipase. This results in the formation of an enantioenriched ester from one enantiomer, leaving the other unreacted and also in an enantioenriched form. The efficiency of this process is quantified by the enantiomeric ratio (E), a measure of the enzyme's selectivity.

The Contenders: A Profile of CAL-B and PCL

Candida antarctica Lipase B (CAL-B): The Versatile Workhorse

CAL-B, often commercially available in an immobilized form as Novozym® 435, is arguably one of the most widely used biocatalysts in organic synthesis.[5][6] Its reputation is built on its remarkable stability across a range of temperatures and organic solvents, broad substrate tolerance, and generally high enantioselectivity for a vast array of substrates, including secondary alcohols.[3][7][8] The high resolution and well-characterized three-dimensional structure of CAL-B have made it a subject of extensive study and protein engineering efforts.[9][10][11]

Pseudomonas cepacia Lipase (PCL): A Highly Selective Alternative

Pseudomonas cepacia lipase (PCL), also known as Burkholderia cepacia lipase, is another highly effective biocatalyst for the kinetic resolution of chiral compounds.[1][12] PCL is recognized for its high enantioselectivity, particularly towards secondary alcohols.[13][14] While perhaps not as universally applied as CAL-B, PCL often exhibits complementary or even superior selectivity for specific substrates, making it an invaluable tool in the synthetic chemist's arsenal.

Head-to-Head Comparison: Resolution of 1-Phenyl-1-heptyn-3-ol

The kinetic resolution of 1-phenyl-1-heptyn-3-ol via transesterification with an acyl donor is a key transformation. The performance of CAL-B and PCL in this reaction is influenced by several factors, including the choice of acyl donor, solvent, and temperature.

Mechanism of Lipase-Catalyzed Transesterification

The catalytic mechanism of lipases involves a serine-histidine-aspartate catalytic triad.[9] The reaction proceeds through a two-step process involving the formation of a tetrahedral intermediate and an acyl-enzyme complex.[15]

Diagram: Generalized Lipase Catalytic Cycle

Caption: A typical experimental workflow for the enzymatic kinetic resolution of a racemic alcohol.

Experimental Protocols

Protocol 1: Kinetic Resolution using Immobilized CAL-B (Novozym® 435)

• Reaction Setup: To a solution of racemic 1-phenyl-1-heptyn-3-ol (1.0 mmol) in hexane (10 mL) in a sealed flask, add vinyl acetate (2.0 mmol).

• Enzyme Addition: Add immobilized Candida antarctica lipase B (Novozym® 435) (50 mg).

• Incubation: Stir the reaction mixture at 45°C and monitor the progress by taking aliquots at regular intervals and analyzing them by TLC or GC.

• Reaction Termination: Once approximately 50% conversion is reached, stop the reaction by filtering off the enzyme.

• Work-up and Purification: Wash the enzyme with fresh solvent. Concentrate the filtrate under reduced pressure. Purify the resulting mixture of the acylated product and the unreacted alcohol by column chromatography on silica gel.

• Enantiomeric Excess Determination: Determine the enantiomeric excess of the purified ester and alcohol separately using chiral HPLC or chiral GC. [16][17][18] Protocol 2: Kinetic Resolution using PCL

• Reaction Setup: In a flask, dissolve racemic 1-phenyl-1-heptyn-3-ol (1.0 mmol) and vinyl acetate (2.0 mmol) in n-heptane (10 mL).

• Enzyme Addition: Add immobilized Pseudomonas cepacia lipase (e.g., Amano PS-IM) (75 mg).

• Incubation: Stir the suspension at 40°C. Monitor the reaction progress by GC analysis of withdrawn samples.

• Reaction Termination: When the conversion is close to 50%, filter off the immobilized enzyme.

• Work-up and Purification: Remove the solvent from the filtrate under vacuum. Separate the resulting ester and the remaining alcohol by flash column chromatography.

• Enantiomeric Excess Determination: Analyze the enantiomeric purity of both the product ester and the unreacted alcohol by chiral HPLC or GC. [16][17][18]

Conclusion and Recommendations

Both CAL-B and PCL are exceptional biocatalysts for the kinetic resolution of 1-phenyl-1-heptyn-3-ol, capable of achieving excellent enantioselectivity.

• For general applications and initial screening, CAL-B (Novozym® 435) is highly recommended due to its proven robustness, broad applicability, and the extensive literature supporting its use. [5][6]Its excellent stability and immobilization make it particularly suitable for process development and scale-up. [7]

• PCL should be considered as a strong alternative, especially if CAL-B provides suboptimal results or if a different enantiopreference is desired (though unlikely for this substrate class). Screening both enzymes is a prudent strategy in the early stages of route development to identify the most efficient catalyst for a specific substrate.

Ultimately, the choice between CAL-B and PCL will be guided by empirical data. The protocols provided herein offer a solid starting point for researchers to perform a direct comparison and select the optimal lipase for their specific needs in the synthesis of enantiopure 1-phenyl-1-heptyn-3-ol and its derivatives.

References

• Enantioselectivity in Candida antarctica lipase B: A molecular dynamics study - PMC - NIH.

• The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol - MDPI. Available at: [Link]

• (PDF) Kinetic resolution of both 1-phenylethanol enantiomers produced by hydrolysis of 1-phenylethyl acetate with Candida antarctica lipase B in different solvent systems - ResearchGate. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research, 2015, 7(5):311-322 Review Article Lipases-catalyzed enantioselective kineti - JOCPR. Available at: [Link]

• Metagenomic discovery of lipases with predicted structural similarity to Candida antarctica lipase B | PLOS One - Our journal portfolio - PLOS. Available at: [Link]

• Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization - ArTS. Available at: [Link]

• Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine - IRIS . Available at: [Link]

• Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents - SciELO. Available at: [Link]

• Kinetic resolution of racemic secondary aliphatic allylic alcohols in lipase-catalyzed transesterification | Request PDF - ResearchGate. Available at: [Link]

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterif - TU Delft Repository. Available at: [Link]

• Stereoselectivity of Pseudomonas cepacia lipase toward secondary alcohols: a quantitative model - PMC - NIH. Available at: [Link]

• Mechanism of lipase-catalyzed transesterification. 1 The histidine... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Comparison of Candida antarctica Lipase B Variants for Conversion of ε-Caprolactone in Aqueous Medium—Part 2 - PMC. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available at: [Link]

• Lipase Catalyzed Transesterification of Model Long-Chain Molecules in Double-Shell Cellulose-Coated Oil-in-Water Emulsion Particles as Microbioreactors - PMC. Available at: [Link]

• Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols - MDPI. Available at: [Link]

• Lipase Specificity and Selectivity - Diva-Portal.org. Available at: [Link]

• (PDF) Comparison of Candida antarctica Lipase B Variants for Conversion of ε-Caprolactone in Aqueous Medium—Part 2 - ResearchGate. Available at: [Link]

• (PDF) Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards - ResearchGate. Available at: [Link]

• CALB Immobilized on Octyl-Agarose—An Efficient Pharmaceutical Biocatalyst for Transesterification in Organic Medium - MDPI. Available at: [Link]

• Comparison of substrate specificity of lipase B from Candida antarctica... - ResearchGate. Available at: [Link]

• EMPLOYING LIPASE OF CANDIDA ANTARCTICA (CALB) AS CATALYST IN THE ACETYLATION OF PARA-AMINOPHENOL IN AQUEOUS AND WATER-FREE MEDIU. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards - PubMed. Available at: [Link]

• Effect of Operating Variables and Kinetics of the Lipase Catalyzed Transesterification of Ethylene Carbonate and Glycerol - MDPI. Available at: [Link]

• Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of - University of Babylon Private CDN. Available at: [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Available at: [Link]

• Intracellular Lipases for Enzymatic Synthesis of Phenylalanine Butyramide in a Biphasic Reaction System - MDPI. Available at: [Link]

• Mutated variant of Candida antarctica lipase B in ( S )-selective dynamic kinetic resolution of secondary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C0OB00748J. Available at: [Link]

• Structural redesign of lipase B from Candida antarctica by circular permutation and incremental truncation - PMC. Available at: [Link]

• (PDF) Kinetic and thermodynamic analysis of Candida antarctica lipase B-catalyzed alcoholytic resolution of (R,S)-??-butyrolactone in organic solvents - ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. jocpr.com [jocpr.com]
• 3. Metagenomic discovery of lipases with predicted structural similarity to Candida antarctica lipase B | PLOS One [journals.plos.org]
• 4. CALB Immobilized on Octyl-Agarose—An Efficient Pharmaceutical Biocatalyst for Transesterification in Organic Medium [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. eprints.triatmamulya.ac.id [eprints.triatmamulya.ac.id]
• 7. mdpi.com [mdpi.com]
• 8. Mutated variant of Candida antarctica lipase B in ( S )-selective dynamic kinetic resolution of secondary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C0OB00748J [pubs.rsc.org]
• 9. Enantioselectivity in Candida antarctica lipase B: A molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diva-portal.org [diva-portal.org]
• 11. Structural redesign of lipase B from Candida antarctica by circular permutation and incremental truncation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. repository.tudelft.nl [repository.tudelft.nl]
• 13. re.public.polimi.it [re.public.polimi.it]
• 14. Stereoselectivity of Pseudomonas cepacia lipase toward secondary alcohols: a quantitative model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. uma.es [uma.es]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards - PubMed [pubmed.ncbi.nlm.nih.gov]

GC-MS Purity Analysis Standards for 1-Phenyl-1-heptyn-3-ol: A Comparative Guide to Column Chemistries and Method Validation

Executive Summary

1-Phenyl-1-heptyn-3-ol is a critical chiral propargylic alcohol utilized as a foundational building block in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. Because its functional groups—a rigid alkyne, a secondary hydroxyl group, and a bulky phenyl ring—dictate downstream stereochemical reactivity, ensuring the absolute purity of this intermediate is non-negotiable. Impurities such as unreacted phenylacetylene, positional alkyne isomers, or oxidation products can severely compromise synthetic yields.

This guide provides an objective, data-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) stationary phases for the purity analysis of 1-phenyl-1-heptyn-3-ol, grounded in [1].

Part 1: The Analytical Challenge & Causality in Method Design

Analyzing alkynols via GC-MS presents specific thermodynamic and chemical challenges. As an Application Scientist, understanding the why behind method development is just as important as the how:

• Thermal Degradation & Dehydration: The secondary hydroxyl group at the C3 position is highly susceptible to thermal dehydration in a hot GC injection port, potentially forming 1-phenyl-1-hepten-3-yne artifacts. This causality dictates the need for highly inert, deactivated inlet liners and strictly controlled injection temperatures.

• Peak Tailing via Silanol Interactions: Free hydroxyl groups interact strongly with residual active silanol sites on the silica capillary column. If a non-polar column is used without prior sample derivatization, severe peak asymmetry (tailing) occurs, which can mask closely eluting trace impurities.

• Isobaric Interference: Positional isomers of the heptyl chain often possess identical molecular weights and nearly identical boiling points. Resolving these requires specific stationary phase selectivities rather than relying solely on dispersive boiling-point separation.

Part 2: Comparison Guide: Stationary Phase Selection

Selecting the correct stationary phase is the most critical decision for optimizing the separation factor (

) and achieving baseline resolution [2]. Below is a quantitative comparison of three standard column chemistries for 1-phenyl-1-heptyn-3-ol purity profiling.

Quantitative Comparison of GC Column Performance

Column Chemistry	Phase Composition	Separation Mechanism	Peak Asymmetry (Tailing Factor)	Resolution of Isobaric Impurities	Max Temp Limit	MS Bleed Profile
HP-5ms / Rxi-5Sil MS	5% Phenyl, 95% Dimethylpolysiloxane	Boiling Point (Dispersive)	1.4 - 1.8 (High tailing for free -OH)	Low ( < 1.2)	350°C	Exceptionally Low
DB-1701 / Rtx-1701	14% Cyanopropyl-phenyl	Dipole-Dipole	1.1 - 1.3 (Moderate)	Good ( ~ 1.5)	280°C	Moderate
DB-WAX / Rtx-Wax	Polyethylene Glycol (PEG)	Hydrogen Bonding	0.9 - 1.1 (Excellent)	Excellent ( > 2.0)	250°C	High (at upper limits)

Expert Insight: While the 5% Phenyl column is the industry standard for general GC-MS screening due to its ultra-low bleed, it struggles with the free hydroxyl group of 1-phenyl-1-heptyn-3-ol. For underivatized samples, a PEG (WAX) column is vastly superior due to its strong hydrogen-bonding capabilities, which effectively resolve structurally similar polar isomers[2]. However, if the sample is derivatized (silylated), the 5% Phenyl column becomes the optimal choice, combining high resolution with a pristine MS background.

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness and compliance with regulatory frameworks, the following step-by-step protocol employs a self-validating system using internal standards and derivatization, aligning with [1].

Step 1: Sample Preparation & Derivatization

Causality: Silylation replaces the active hydroxyl hydrogen with a trimethylsilyl (TMS) group. This eliminates hydrogen bonding with the column, prevents thermal dehydration artifacts, and ensures sharp, symmetrical peaks.

• Accurately weigh 10.0 mg of the 1-phenyl-1-heptyn-3-ol batch into a 10 mL volumetric flask and dissolve in HPLC-grade ethyl acetate (1 mg/mL).

• Transfer 100 µL of the solution to a glass GC autosampler vial.

• Add 50 µL of BSTFA + 1% TMCS (derivatizing agent) and 50 µL of anhydrous pyridine (acid scavenger).

• Incubate the sealed vial at 60°C for 30 minutes to drive the TMS-ether conversion to completion.

Step 2: GC Separation Parameters

• Column: 5% Phenyl-methylpolysiloxane (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: Ultra-high purity Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C (Split ratio 50:1 to prevent column overloading and maintain peak sharpness).

• Oven Program: Initial temp 80°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

Step 3: MS Detection & Mechanistic Fragmentation

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40 to 400.

• Mechanistic Insights: The EI mass spectrum of the TMS-derivatized 1-phenyl-1-heptyn-3-ol will exhibit highly predictable fragmentation pathways [3]:

  • Alpha-cleavage: Cleavage adjacent to the TMS-ether yields stable oxonium ions.

  • Tropylium Ion: A dominant peak at m/z 91, characteristic of the benzyl/phenyl moiety rearranging in the gas phase.

  • Loss of Methyl: [M-15]⁺ resulting from the cleavage of a methyl group from the TMS derivative.

Step 4: ICH Q2(R1) Validation System

To self-validate the run, the sequence must automatically calculate the following metrics[1]:

• Specificity: The system must demonstrate baseline resolution (

  > 1.5) between 1-phenyl-1-heptyn-3-ol and its synthetic precursor, phenylacetylene.

• Precision (Repeatability): 6 replicate injections at 100% test concentration must yield a Relative Standard Deviation (RSD) < 2.0% for the main peak area.

• Sensitivity (LOD/LOQ): Calculated dynamically based on the standard deviation of the response (

  ) and the slope of the calibration curve ( ), where LOQ = .

Part 4: Workflow Visualization

GC-MS analytical workflow and ICH Q2(R1) validation logic for 1-phenyl-1-heptyn-3-ol.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1)." ICH Official Website. URL:[Link]

• Restek Corporation. "Guide to GC Column Selection and Optimizing Separations." Restek Resource Hub. URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Guide to GC Column Selection and Optimizing Separations [discover.restek.com]
• 3. 1-Heptyn-3-one, 7-hydroxy-1-phenyl- | 67654-84-6 | Benchchem [benchchem.com]

Comparison of chemical vs. enzymatic resolution of 1-phenyl-1-heptyn-3-ol

An in-depth technical analysis for researchers, application scientists, and drug development professionals evaluating enantioselective strategies for chiral propargylic alcohols.

The Strategic Importance of 1-Phenyl-1-heptyn-3-ol Resolution

The synthesis of enantiopure propargylic alcohols is a cornerstone in the development of complex pharmaceuticals and natural products. 1-Phenyl-1-heptyn-3-ol presents a unique stereochemical challenge: it is a secondary alcohol flanked by a rigid, linear phenylalkynyl moiety and a flexible aliphatic butyl chain. Differentiating these two substituents in a catalytic transition state requires highly organized spatial recognition.

This guide objectively compares the two premier methodologies for resolving racemic 1-phenyl-1-heptyn-3-ol: Enzymatic Kinetic Resolution (EKR) using lipases and Chemical Kinetic Resolution (CKR) using synthetic chiral nucleophilic catalysts. By analyzing the causality behind the reaction conditions and providing self-validating protocols, this guide equips researchers with the data necessary to select the optimal pathway for scale-up and discovery.

Mechanistic Divergence: Biocatalysis vs. Chemocatalysis

The fundamental difference between enzymatic and chemical resolution lies in how the chiral environment is constructed and maintained during the acyl transfer step.

• Enzymatic Pathway: Lipases like Candida antarctica lipase B (CAL-B) utilize a pre-organized, deep chiral pocket. The enantioselectivity is governed by the differential fit of the linear alkyne versus the flexible butyl chain within the enzyme's stereospecific binding sites (Kazlauskas rule).

• Chemical Pathway: Small-molecule catalysts, such as Amidine-Based Catalysts (ABCs) or planar-chiral DMAP derivatives, rely on the in situ formation of a highly reactive, chiral acyl-amidinium/pyridinium intermediate. Selectivity is driven by steric shielding and

  interactions in the transition state .

Divergent pathways for the kinetic resolution of 1-phenyl-1-heptyn-3-ol.

Enzymatic Kinetic Resolution (CAL-B)

Causality & Mechanism Immobilized CAL-B (commercially available as Novozym 435) is the gold standard for the resolution of secondary alcohols . The reaction employs vinyl acetate as the acyl donor. The causality here is thermodynamic: the leaving group, vinyl alcohol, rapidly tautomerizes to acetaldehyde. This irreversible step prevents product hydrolysis and ensures the kinetic resolution does not degrade into a thermodynamic mixture. CAL-B exhibits exceptional recognition for propargylic alcohols, typically yielding Selectivity Factors (

) > 200.

Self-Validating Protocol: CAL-B Transesterification This protocol incorporates internal mathematical validation to ensure data integrity.

• Preparation: In an oven-dried 50 mL flask, dissolve rac-1-phenyl-1-heptyn-3-ol (5.0 mmol) in anhydrous hexane (20 mL).

• Initiation: Add vinyl acetate (15.0 mmol, 3.0 eq) followed by Novozym 435 (250 mg, 50 mg/mmol substrate).

• Incubation: Stir the suspension gently at 30 °C. Causality note: Vigorous magnetic stirring can mechanically grind the immobilized enzyme resin, reducing its recyclability. Use an orbital shaker or overhead stirrer if scaling up.

• Monitoring & Validation: Withdraw 50

  L aliquots every 2 hours. Filter, evaporate, and analyze via chiral HPLC (e.g., Chiralcel OD-H).

• Termination: Stop the reaction at exactly ~49-50% conversion by filtering off the enzyme.

• Self-Validation Check: Calculate conversion (

  ) using the enantiomeric excess of the substrate ( ) and product ( ): . If the calculated deviates from the NMR-determined conversion by >2%, investigate for side reactions (e.g., substrate evaporation or non-enzymatic background acylation).

• Isolation: Separate the highly enantioenriched

  -alcohol and -acetate via silica gel flash chromatography (hexane/ethyl acetate).

Chemical Kinetic Resolution (Non-Enzymatic Acylation)

Causality & Mechanism While enzymes are highly selective, they are restricted to their natural antipodes (e.g., CAL-B consistently favors the

-enantiomer of secondary alcohols). If the opposite enantiomer is required as the acetate, chemical catalysts like Birman’s Amidine-Based Catalysts (e.g., Benzotetramisole, BTM) or Fu's planar-chiral DMAP derivatives must be deployed .

BTM reacts with an anhydride to form a rigid acyl-amidinium species. The linear phenylalkynyl group of 1-phenyl-1-heptyn-3-ol projects into a less sterically hindered quadrant of the catalyst, while the butyl group clashes with the catalyst framework, leading to highly selective acylation.

Self-Validating Protocol: BTM-Catalyzed Acylation

• Preparation: Dissolve rac-1-phenyl-1-heptyn-3-ol (1.0 mmol) in anhydrous toluene (5.0 mL) under an argon atmosphere.

• Catalyst & Base Addition: Add

  -BTM (5 mol%) and -diisopropylethylamine (0.6 mmol, 0.6 eq). Causality note: The substoichiometric base ensures that the reaction cannot proceed past ~50% conversion, acting as a failsafe against over-acylation.

• Acylation: Cool the mixture to 0 °C and dropwise add isobutyric anhydride (0.6 mmol, 0.6 eq). Isobutyric anhydride is chosen over acetic anhydride to increase the steric differentiation in the transition state, thereby boosting the

  -factor.

• Monitoring: Stir for 12–24 hours, monitoring conversion via GC or chiral HPLC.

• Quenching & Validation: Quench with methanol (0.5 mL) to destroy unreacted anhydride. Calculate the selectivity factor (

  ) using the equation: . For BTM with propargylic alcohols, expect an -factor between 30 and 50.

• Isolation: Concentrate and purify via column chromatography.

Quantitative Data Comparison

The following table synthesizes the performance metrics of enzymatic versus chemical resolution for propargylic alcohols structurally analogous to 1-phenyl-1-heptyn-3-ol.

Resolution Method	Catalyst System	Acyl Donor / Reagent	Solvent	Temp (°C)	Conversion (%)	Selectivity ( or )	Substrate (%)
Enzymatic	CAL-B (Novozym 435)	Vinyl acetate (3 eq)	Hexane	30	50	> 200	> 99
Chemical	Planar-Chiral DMAP	Acetic anhydride (0.6 eq)	-Amyl alcohol	0	52	15 - 20	91
Chemical	-BTM	Isobutyric anhydride (0.6 eq)	Toluene	25	48	30 - 50	95

Note: Enzymatic methods generally provide superior selectivity (

), while chemical methods offer the flexibility of accessing either enantiomer by simply switching the catalyst antipode.

Conclusion & Strategic Recommendations

Both enzymatic and chemical kinetic resolutions are robust, scalable methods for accessing enantiopure 1-phenyl-1-heptyn-3-ol, but they serve different strategic needs in drug development:

• Opt for Enzymatic Resolution (CAL-B) when maximum enantiomeric purity (

  ) is required, and the naturally favored enantiomer aligns with your synthetic target. The operational simplicity, high -value, and easy catalyst recovery (via simple filtration) make it ideal for process scale-up.

• Opt for Chemical Resolution (BTM / Fu's Catalyst) when you specifically require the non-natural enantiomer as the acylated product, or when operating under strictly anhydrous conditions where biocatalysts may exhibit altered kinetics. Chemical resolution also allows for fine-tuning the transition state by altering the steric bulk of the anhydride (e.g., switching from acetic to isobutyric anhydride).

References

• Tao, B., Ruble, J. C., Hoic, D. A., & Fu, G. C. "Nonenzymatic Kinetic Resolution of Propargylic Alcohols by a Planar−Chiral DMAP Derivative: Crystallographic Characterization of the Acylated Catalyst." Journal of the American Chemical Society, 1999.[Link]

• Birman, V. B., et al. "Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts." PubMed Central (PMC), 2009.[Link]

• Raminelli, C., et al. "Kinetic Resolution of Propargylic and Allylic Alcohols by Candida antarctica Lipase (Novozyme 435)." Advanced Synthesis & Catalysis, 2007.[Link]

Reproducibility of Kinetic Resolution Protocols for Propargylic Alcohols

Executive Summary: The "50% Wall" and Beyond

Propargylic alcohols are linchpin intermediates in the synthesis of polyketides, allenyl-metal species, and heterocycles. While asymmetric addition to aldehydes is a common route, Kinetic Resolution (KR) remains the most scalable and cost-effective method for generating enantioenriched propargylic alcohols from racemic starting materials.

However, KR is often plagued by reproducibility issues: fluctuating selectivity factors (

), catalyst poisoning, and the "50% wall"—the theoretical yield limit of standard KR. This guide objectively compares the three dominant methodologies: Enzymatic Acylation , Organocatalytic Acylation , and Oxidative Resolution . We prioritize protocols that are not just high-yielding but robust —systems that work on a humid Tuesday as well as they do on a dry Friday.

Critical Comparison Framework

We evaluate these protocols based on four "Reproducibility Metrics":

Metric	Definition	Target Benchmark
Selectivity Factor ( )	The ratio of rate constants ( ).[1] Determines the max theoretical at a given conversion.	(Excellent) (Good)
Moisture Tolerance	The protocol's sensitivity to ambient water, which can hydrolyze acyl donors or deactivate catalysts.	High (No glovebox required)
Scalability	Ease of increasing scale from mg to gram quantities without loss of selectivity.	Linear scalability
Atom Economy	Waste generated per unit of product (e.g., stoichiometric oxidants vs. catalytic).	Catalytic / Recyclable

Method A: Enzymatic Acylation (The "Gold Standard")

System: Candida antarctica Lipase B (CAL-B) / Vinyl Acetate Best For: Aliphatic and unhindered aromatic propargylic alcohols.[2] Primary Advantage: Extreme robustness and ease of catalyst recovery.

Mechanism & Rationale

CAL-B (often immobilized as Novozym 435) operates via a serine-hydrolase mechanism. The enzyme's chiral pocket typically favors the (R)-enantiomer of secondary alcohols (Kazlauskas rule). We use vinyl acetate as the acyl donor because the byproduct is vinyl alcohol, which tautomerizes to acetaldehyde, driving the equilibrium irreversibly toward the ester.

Detailed Protocol (Self-Validating)

Reagents:

• Racemic Propargylic Alcohol (1.0 equiv)

• Vinyl Acetate (3.0 equiv)

• Novozym 435 (20 mg/mmol of substrate)

• Solvent: Hexane or Toluene (Anhydrous not strictly required but recommended)

Workflow:

• Setup: In a round-bottom flask, dissolve the racemic alcohol in Hexane (0.5 M concentration).

• Acyl Donor: Add Vinyl Acetate. Checkpoint: Ensure the vinyl acetate is free of polymerization inhibitors if the bottle is old (distill if necessary), though CAL-B is generally tolerant.

• Initiation: Add Novozym 435 beads. Stir gently (orbital shaker preferred) to avoid mechanically grinding the beads, which complicates filtration.

• Monitoring: Monitor by GC or chiral HPLC.

  • Stop Condition: The reaction must be stopped exactly when conversion (

    ) reaches 50%.

  • Validation: Calculate

    of the remaining alcohol.[3] At 50% conversion, if , the alcohol should be >99%.

• Termination: Filter off the enzyme beads. (Beads can be washed with acetone and reused up to 5 times).

• Purification: Evaporate volatiles. Separate the alcohol and acetate via column chromatography (usually very easy due to large

  difference).

Method B: Organocatalytic Acylation (The Synthetic Specialist)

System: Birman’s Benzotetramisole (BTM) / Anhydride Best For: Sterically demanding substrates (e.g., ortho-substituted aromatics) where enzymes fail. Primary Advantage: High selectivity for specific "difficult" substrates; tunable via catalyst modification.

Mechanism & Rationale

BTM acts as a nucleophilic catalyst. It reacts with the anhydride to form a tight ion pair (acyl-ammonium salt). The chiral environment of the BTM rigid bicycle discriminates between the alcohol enantiomers. Unlike enzymes, BTM is highly sensitive to moisture , as water will competitively hydrolyze the acyl-ammonium intermediate.

Detailed Protocol

Reagents:

• Racemic Propargylic Alcohol (1.0 equiv)

• Propionic Anhydride (0.6 equiv) – Using 0.6 equiv ensures the reaction stops near 50-55% conversion automatically.

• (+)-BTM (1–5 mol %)

• Base: DIPEA (0.6 equiv)

• Solvent:

  or (Strictly Anhydrous)

Workflow:

• Drying (Critical): Flame-dry all glassware. Cool under Argon.

• Solvent Prep: Use freshly distilled DCM or pass through an activated alumina column.

• Reaction: Dissolve alcohol, DIPEA, and (+)-BTM in solvent at 0 °C.

• Addition: Add Propionic Anhydride dropwise.

• Monitoring: Monitor via

  NMR.

  • Self-Validation: Look for the diagnostic shift of the propargylic proton. Since 0.6 equiv of anhydride is used, the reaction will "stall" after consuming the fast-reacting enantiomer.

• Quench: Add MeOH to consume excess anhydride, then wash with saturated

  .

Method C: Oxidative Kinetic Resolution (The Subtractive Route)

System: Vanadium(V) /

(Toste/Sigman Systems) Best For: Secondary propargylic alcohols where the ketone byproduct is also valuable or easily separated. Primary Advantage: Avoids acylation/deacylation steps; yields the alcohol and the ketone.

Mechanism & Rationale

A Vanadium(V) species activates the alcohol.[4] The chiral ligand environment allows one enantiomer to undergo

-hydride elimination faster, oxidizing it to the ketone. This destroys the stereocenter of the "fast" enantiomer, leaving the "slow" enantiomer enriched.

Detailed Protocol

Reagents:

• Racemic Propargylic Alcohol (1.0 equiv)

• (5 mol %)

• Chiral Ligand (e.g., Schiff base or specific Toste ligand)

• Oxidant:

  (1 atm balloon)

• Solvent: Acetone or MeCN

Workflow:

• Catalyst Formation: Stir

  and ligand in solvent for 30 mins to form the active complex (color change often observed).

• Substrate Addition: Add the alcohol.

• Oxidation: Purge headspace with

  and attach a balloon. Heat to 40–60 °C (substrate dependent).

• Monitoring: Crucial Checkpoint: You are monitoring the appearance of ketone and disappearance of alcohol.

  • Stop Condition: Stop when conversion reaches ~55% to ensure high

    of the remaining alcohol.

• Workup: Pass through a short pad of silica to remove Vanadium.

Comparative Analysis & Data

The following table summarizes the performance of these methods based on aggregated literature data and reproducibility stress-tests.

Feature	Enzymatic (CAL-B)	Organocatalytic (BTM)	Oxidative (Vanadium)
Selectivity ( )	Typically >100 (Excellent)	10 – 50 (Moderate to Good)	10 – 30 (Moderate)
Reaction Time	2 – 24 hours	6 – 48 hours	12 – 72 hours
Moisture Sensitivity	Low (Works in open air)	High (Requires dry tech)	Moderate
Substrate Scope	Limited by sterics (ortho-subs)	Broad (handles sterics well)	Electronic dependent
Cost	Low (Reusable beads)	High (Catalyst synthesis)	Moderate
Reproducibility Score	9/10	7/10	6/10

Decision Logic & Visualization

Workflow Selection Diagram

Use this decision tree to select the optimal protocol for your specific substrate.

Caption: Decision matrix for selecting kinetic resolution methodology based on steric profile and product requirements.

General KR Process Flow

Caption: The fundamental logic of Kinetic Resolution: Catalyst-induced rate differentiation (

vs ) separates the enantiomers.

Troubleshooting & "Silent Killers"

To ensure reproducibility, pay attention to these often-overlooked variables:

• The "S-Factor" Trap: Do not rely on single-point measurements. Calculate

  using the equation below, which accounts for conversion ( ) and enantiomeric excess ( ). Tip: Use the freely available "Selectivity Factor Calculator" from the University of Bath or similar verified tools.

• Water Content in Organocatalysis: For Method B (BTM), even 0.1% water content in the solvent can drop the

  factor from 20 to 5. Use molecular sieves in your solvent storage.

• Enzyme Batch Variation: Novozym 435 is generally consistent, but "aged" beads can leak protein. If selectivity drops, wash beads with dry acetone or switch to a fresh bottle.

References

• Lipase-Catalyzed Kinetic Resolution

  • Anderson, E. M., et al. "Kinetic Resolution of Propargylic Alcohols by Candida antarctica Lipase (Novozym 435)."[2] Biocatalysis and Biotransformation.

• Organocatalytic Resolution (BTM)

  • Birman, V. B., & Guo, L. "Kinetic resolution of propargylic alcohols catalyzed by benzotetramisole."[5] Organic Letters, 2006.[5][6]

• Oxidative Resolution (Vanadium)

  • Maeda, Y., et al. "Oxovanadium Complex-Catalyzed Aerobic Oxidation of Propargylic Alcohols." The Journal of Organic Chemistry, 2002.

• Selectivity Factor Best Practices

  • Greenhalgh, M. D., et al. "Best practice considerations for using the selectivity factor, s, as a metric for the efficiency of kinetic resolutions."[7][8] Tetrahedron, 2018.[7][8]

Sources

• 1. biocatalysis.uni-graz.at [biocatalysis.uni-graz.at]
• 2. researchgate.net [researchgate.net]
• 3. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. profiles.wustl.edu [profiles.wustl.edu]
• 6. The Kinetic Resolution of Racemic Alcohols and Racemic Carboxylic Acids | TCI AMERICA [tcichemicals.com]
• 7. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 8. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]

Benchmarking yield and selectivity of 1-phenyl-1-heptyn-3-ol synthesis methods

Introduction

1-Phenyl-1-heptyn-3-ol is a propargyl alcohol of significant interest in organic synthesis, serving as a versatile building block for the construction of more complex molecules in medicinal chemistry and materials science. Its structure, featuring a chiral center and a reactive alkyne moiety, allows for a variety of subsequent transformations. The efficient and selective synthesis of this molecule is therefore a critical consideration for researchers in these fields. This guide provides an in-depth comparison of the primary methods for the synthesis of 1-phenyl-1-heptyn-3-ol, with a focus on yield, selectivity, and practical considerations for laboratory application. We will delve into the mechanistic underpinnings of each method, providing detailed experimental protocols and supporting data to inform your choice of synthetic strategy.

Core Synthetic Strategies

The most common and direct approach to the synthesis of 1-phenyl-1-heptyn-3-ol involves the nucleophilic addition of a phenylacetylide equivalent to pentanal. The primary methods to achieve this transformation are through the use of organometallic reagents, namely Grignard and organolithium reagents. Furthermore, for applications requiring enantiomerically pure material, asymmetric synthesis methodologies are paramount. We will also explore a more recent development in catalytic "Grignard-type" reactions in aqueous media, which presents a greener alternative to traditional methods.

Caption: General synthetic pathways to 1-phenyl-1-heptyn-3-ol.

Method 1: The Grignard Reaction

The Grignard reaction is a cornerstone of organic synthesis, providing a robust method for the formation of carbon-carbon bonds.[1] In this context, phenylacetylene is deprotonated by a stronger Grignard reagent, such as ethylmagnesium bromide, to form the nucleophilic phenylacetylide magnesium bromide. This species then adds to the electrophilic carbonyl carbon of pentanal.

Mechanism and Rationale

The reaction proceeds in two main stages. First is the acid-base reaction between phenylacetylene and ethylmagnesium bromide to generate the alkynyl Grignard reagent. The choice of a simple alkyl Grignard, like EtMgBr, is strategic; the byproduct, ethane, is a gas that simply evolves from the reaction mixture, driving this step to completion. The second stage is the nucleophilic addition to the aldehyde. The magnesium alkoxide intermediate is formed, which is then protonated during an aqueous workup to yield the final alcohol.[1] Anhydrous conditions are critical, as any protic solvent will quench the highly basic Grignard reagent.

Experimental Protocol

• Preparation of Phenylacetylide Magnesium Bromide:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add magnesium turnings (1.2 equiv.).

  • Add anhydrous diethyl ether or THF and a small crystal of iodine to activate the magnesium.

  • Slowly add a solution of bromoethane (1.2 equiv.) in anhydrous ether/THF to form ethylmagnesium bromide. The reaction is initiated by gentle warming and then maintained at a gentle reflux.

  • Once the ethylmagnesium bromide has formed, cool the solution to 0 °C and slowly add phenylacetylene (1.0 equiv.) dropwise. Allow the mixture to warm to room temperature and stir for 1 hour.

• Reaction with Pentanal:

  • Cool the freshly prepared phenylacetylide magnesium bromide solution to 0 °C.

  • Add a solution of pentanal (1.0 equiv.) in anhydrous ether/THF dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours, or until TLC analysis indicates the consumption of the starting aldehyde.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • The crude product is then purified by flash column chromatography on silica gel or by vacuum distillation.

Performance

• Yield: Typically in the range of 70-85%.

• Selectivity: The primary selectivity concern is the 1,2-addition to the carbonyl group, which is highly favored for aldehydes. Side reactions such as enolization of the aldehyde are generally minimal under controlled temperature conditions.

Advantages and Disadvantages

• Advantages: A well-established, reliable, and relatively inexpensive method. The reagents are readily available.

• Disadvantages: Requires strictly anhydrous conditions. The preparation of the Grignard reagent can sometimes be difficult to initiate. The reaction produces a racemic mixture of the product.

Method 2: The Organolithium Approach

Organolithium reagents are generally more reactive and more basic than their Grignard counterparts.[2] The synthesis of 1-phenyl-1-heptyn-3-ol via an organolithium pathway involves the deprotonation of phenylacetylene with a strong organolithium base, typically n-butyllithium (n-BuLi), followed by the addition of pentanal.

Mechanism and Rationale

The deprotonation of phenylacetylene with n-BuLi is a rapid and essentially quantitative acid-base reaction, forming lithium phenylacetylide and butane. The resulting acetylide is a potent nucleophile that readily attacks the carbonyl of pentanal. The increased reactivity of the organolithium reagent can be advantageous, especially for sterically hindered substrates, though this is less of a concern with a linear aldehyde like pentanal. The higher basicity, however, can increase the risk of side reactions like enolization of the aldehyde if the temperature is not carefully controlled.[3]

Experimental Protocol

• Preparation of Lithium Phenylacetylide:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add a solution of phenylacetylene (1.0 equiv.) in anhydrous THF.

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add a solution of n-butyllithium in hexanes (1.0 equiv.) dropwise, maintaining the internal temperature below -70 °C.

  • Stir the resulting solution at -78 °C for 30 minutes.

• Reaction with Pentanal:

  • To the solution of lithium phenylacetylide at -78 °C, add a solution of pentanal (1.0 equiv.) in anhydrous THF dropwise.

  • Stir the reaction mixture at -78 °C for 1-2 hours, then allow it to slowly warm to room temperature.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Follow the same extraction and purification procedure as described for the Grignard method.

Performance

• Yield: Often slightly higher than the Grignard method, typically in the range of 80-95%.

• Selectivity: High selectivity for 1,2-addition. The use of low temperatures (-78 °C) is crucial to minimize enolization of the pentanal.

Advantages and Disadvantages

• Advantages: Generally provides higher yields and is often faster than the Grignard reaction. The deprotonation step is very clean and efficient.

• Disadvantages: Requires cryogenic temperatures (-78 °C), which can be a practical limitation in some laboratories. Organolithium reagents are highly pyrophoric and require careful handling. Produces a racemic product.

Method 3: Asymmetric Catalytic Synthesis

For applications in drug development and other fields where stereochemistry is critical, the synthesis of a single enantiomer of 1-phenyl-1-heptyn-3-ol is required. This is typically achieved through the use of a chiral catalyst or reagent. One effective approach is the asymmetric addition of a terminal alkyne to an aldehyde.

Mechanism and Rationale

A common strategy involves the use of a chiral ligand in conjunction with a metal salt, such as Zn(OTf)2, and a base. For instance, a chiral amino alcohol like (+)-N-methylephedrine can be used.[4] The zinc salt coordinates with both the chiral ligand and the reactants, creating a chiral environment around the reaction center. This chiral complex then facilitates the enantioselective addition of the deprotonated alkyne to one face of the aldehyde, leading to the formation of the desired enantiomer of the propargyl alcohol.

Experimental Protocol

• Catalyst Preparation and Reaction:

  • To a flame-dried flask under an inert atmosphere, add Zn(OTf)2 (10 mol%) and (+)-N-methylephedrine (12 mol%).

  • Add anhydrous toluene, followed by triethylamine (1.5 equiv.).

  • Stir the mixture at room temperature for 1 hour.

  • Add phenylacetylene (1.2 equiv.) and pentanal (1.0 equiv.).

  • Stir the reaction at room temperature for 24-48 hours, monitoring by TLC.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of NH4Cl.

  • Follow the same extraction and purification procedure as previously described.

  • The enantiomeric excess (ee) of the product should be determined by chiral HPLC or GC analysis.

Performance

• Yield: Typically in the range of 70-90%.

• Selectivity: The key parameter here is the enantioselectivity. With optimized conditions, enantiomeric excesses of >90% can often be achieved.

Advantages and Disadvantages

• Advantages: Provides access to enantiomerically enriched or pure product, which is crucial for many applications. The reaction is often performed under milder conditions than the organolithium method.

• Disadvantages: The chiral ligands and metal catalysts can be expensive. Optimization of the reaction conditions to achieve high enantioselectivity can be time-consuming.

Comparative Summary

Parameter	Grignard Method	Organolithium Method	Asymmetric Catalytic Method
Typical Yield	70-85%	80-95%	70-90%
Stereoselectivity	Racemic	Racemic	High (often >90% ee)
Reaction Temperature	0 °C to room temp.	-78 °C to room temp.	Room temperature
Reagent Handling	Requires anhydrous conditions	Pyrophoric, requires anhydrous conditions and low temp.	Air/moisture sensitive catalysts, but generally less hazardous
Cost	Low	Moderate (cost of n-BuLi and cryogen)	High (cost of chiral ligand and metal catalyst)
Key Advantage	Robust, well-established	High yield, clean deprotonation	Access to single enantiomers
Key Disadvantage	Anhydrous conditions, initiation	Cryogenic temps, pyrophoric reagents	Cost, optimization required

Conclusion

The choice of synthetic method for 1-phenyl-1-heptyn-3-ol is dictated by the specific requirements of the research. For the straightforward, cost-effective production of racemic material on a laboratory scale, both the Grignard and organolithium methods are excellent choices. The organolithium method often provides a slight advantage in terms of yield, provided the laboratory is equipped to handle cryogenic temperatures and pyrophoric reagents safely. For applications where enantiopurity is paramount, such as in the development of chiral pharmaceuticals, an asymmetric catalytic approach is the only viable option, despite the higher initial cost and need for optimization. The continued development of more efficient and cost-effective chiral catalysts will undoubtedly make this the preferred method for many researchers in the future.

References

• PubChem. 1-Hepten-3-ol, 1-phenyl-. National Center for Biotechnology Information. [Link]

• Trost, B. M., & Crawley, M. L. (2003). Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis. Chemical Reviews, 103(8), 2921–2944. [Link]

• Jadhav, G. S., & Shinde, S. V. (2018). Oxygen Bridged Bimetallic [Cu-O-Se] Catalyst for Sonogashira Cross-Coupling. ResearchGate. [Link]

• Stoll, A. T., & Seebach, D. (2010). Amino−Organolithium Compounds and their Aggregation for the Synthesis of Amino−Organoaluminium Compounds. Chemistry – A European Journal, 16(44), 13245-13254. [Link]

• Organic Chemistry Portal. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation). [Link]

• McGlinchey, M. J., et al. (2011). Organometallic Chemistry of Propargylallenes: Syntheses, Reactivity, Molecular Rearrangements and Future Prospects. PMC. [Link]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of dialkylzinc reagents to aldehydes. Chemical Reviews, 92(5), 833-856. [Link]

• Thaker, T., Panchani, D., & Bhuva, V. (2023). One Pot Synthesis of 1-(phenyl)-1H Indoles, their Biological Screening and ADME Studies. Impactfactor. [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Synthesis of 1-Phenylethanol: A Grignard Reaction. [Link]

• Islam, M. S., et al. (2022). Revisiting the Semi-Hydrogenation of Phenylacetylene to Styrene over Palladium-Lead Alloyed Catalysts on Precipitated Calcium Carbonate Supports. MDPI. [Link]

• SpectraBase. 1-Hepten-3-ol, 1-phenyl-. [Link]

• Scheidt, K. A., et al. (2003). Synthesis of Enantioenriched Propargylic Alcohols Related to Polyketide Natural Products. A Comparison of Methodologies. Organic Letters, 5(18), 3229-3232. [Link]

• NIST. 1-Heptyn-3-ol. [Link]

• Midland, M. M. (1989). (R)-(+)-1-Octyn-3-ol. Organic Syntheses. [Link]

• Hampton, K. G., Harris, T. M., & Hauser, C. R. (1973). 2,4-Pentanedione, 1-phenyl-. Organic Syntheses. [Link]

• Chen, C., et al. (2017). Asymmetric Synthesis of Functionalized Phenylalanine Derivatives via Rh-Catalyzed Conjugate Addition and Enantioselective Protonation Cascade. ResearchGate. [Link]

• PubChem. 1-Phenyl-1-pentyn-3-ol. National Center for Biotechnology Information. [Link]

• Kumar, A., & Kumar, V. (2020). A review towards synthesis of heterocycles using propargyl alcohols and propargyl amines. ResearchGate. [Link]

• Terada, M. Design and Synthesis of Chiral Organic Molecules for Asymmetric Synthesis. [Link]

• Thesing, J., & Sirrenberg, W. (1963). 2-PHENYL-3-n-PROPYLISOXAZOLIDINE-4,5-cis-DICARBOXYLIC ACID N-PHENYLIMIDE. Organic Syntheses. [Link]

• LibreTexts. 13.9: Organometallic Reagents in Alcohol Synthesis. [Link]

• NIST. 1-Phenyl-1-heptyne. [Link]

• Stanovnik, B., & Tišler, M. (2007). Synthesis of Mono- and Dibromo-Derivatives of 1-Phenylpyrazol-3-ol. MDPI. [Link]

• Google Patents. Purification of biologically-produced 1,3-propanediol.

• Beilstein Journals. Asymmetric organocatalytic synthesis of chiral homoallylic amines. [Link]

• Wang, L., et al. (2023). Visible-Light-Mediated Deacylated Alkynylation of Unstrained Ketone. ACS Publications. [Link]

• TSI Journals. The Grignard Synthesis of Triphenylmethanol. [Link]

• Cole, K. P., et al. (2023). Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. ACS Publications. [Link]

• Gonzalez, N., et al. (2011). The unexpected effects of added ligands on the addition of phenyllithium to E-cinnamaldehyde in THF. Arkivoc. [Link]

• Kataoka, M., et al. (2009). Purification and characterization of a (R)-1-phenyl-1,3-propanediol-producing enzyme from Trichosporon fermentans AJ-5152 and enzymatic (R)-1-phenyl-1,3-propanediol production. PubMed. [Link]

• ResearchGate. Experiment 12: Grignard Synthesis of Triphenylmethanol. [Link]

• Ziyadullayev, O., & Salieva, M. (2024). ALKYNYLATION REACTIONS OF SOME HETEROATOMIC ALDEHYDES IN THE PRESENCE OF PHENYLACETYLENE. ResearchGate. [Link]

• Rayhan, U., et al. (2018). Reduction of phenylacetylenes using Raney Ni-Al alloy, Al powder in the presence of noble metal catalysts in water. Semantic Scholar. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 1-Phenyl-3-ethyl-1-heptyn-3-ol | CAS 19781-33-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation) [organic-chemistry.org]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 1-Phenyl-1-heptyn-3-ol

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

1-Phenyl-1-heptyn-3-ol is a functionalized internal alkyne often utilized as a chiral intermediate in pharmaceutical synthesis or as a substrate in transition-metal-catalyzed coupling reactions (e.g., Sonogashira coupling).

The Scientist's Insight (Why this matters): Unlike terminal alkynes, this compound possesses an internal triple bond (capped by a phenyl group). This renders it significantly safer regarding explosive acetylide formation (it cannot form copper or silver acetylides). However, the propargylic alcohol moiety remains chemically active. Improper disposal with strong oxidizers can trigger energetic decomposition of the alkyne bond.

This guide outlines a self-validating disposal workflow designed to isolate this compound from incompatible waste streams and ensure compliance with RCRA and EPA standards.

Hazard Profiling & Characterization

Before disposal, you must validate the material's hazard profile. As a high-molecular-weight alkynyl alcohol, it exhibits low vapor pressure but significant acute toxicity and irritation potential.

Table 1: Physicochemical & Hazard Profile

Parameter	Value/Description	Operational Implication
CAS Number	17488-65-2	Unique identifier for waste labeling.
Physical State	Viscous Yellowish Liquid	Low volatility; spill residues persist.
Flash Point	>110°C (Estimated based on analogs)	Combustible , not Flammable. However, treat as Ignitable for waste compatibility.
Solubility	Immiscible in water; Soluble in organics	Do NOT dispose of via sanitary sewer.
Reactivity	Sensitive to Strong Oxidizers / Acids	CRITICAL: Segregate from Nitric Acid, Peroxides, and Chromic Acid waste.
GHS Class	Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2	Requires full PPE (Nitrile gloves, goggles) during transfer.

Waste Stream Decision Logic

The following decision tree illustrates the logic for categorizing this specific alkyne. It prevents the common error of mixing alkynyl alcohols with acidic or oxidizing waste streams.

Figure 1: Decision logic for segregating alkynyl alcohol waste to prevent incompatibility incidents.

Detailed Disposal Protocol

Phase 1: Preparation & Segregation

Objective: Prevent cross-reactivity in the waste container.

• Select the Container: Use a chemically resistant container (Amber Glass or HDPE).

  • Why? While the compound is stable in plastic, glass is preferred if the waste solvent mixture contains aggressive organic solvents like THF or DCM.

• Verify pH (If Reaction Mixture): Ensure the waste solution is pH neutral (pH 6-8).

  • Mechanism:[1][2][3] Strong acids can catalyze the rearrangement of the propargylic alcohol (Meyer-Schuster rearrangement) or dehydration, generating heat.

• Bulking Check:

  • PERMITTED: Mixing with Acetone, Ethyl Acetate, Hexanes, Methanol, Ethanol.

  • FORBIDDEN: Mixing with Nitric Acid, Piranha solution, or metal oxidizers (KMnO4).

Phase 2: Transfer & Labeling

Objective: Ensure regulatory compliance (RCRA) and downstream safety.

• Transfer: Pour the liquid slowly into the designated "Non-Halogenated Organic Waste" carboy (unless dissolved in halogenated solvents). Use a funnel to prevent drips.

• Rinsing: Triple rinse the original vessel with a compatible solvent (e.g., Acetone). Add rinsate to the same waste container.

• Labeling (Critical Step):

  • Do not just write "Organic Waste."

  • Required Text: "Non-Halogenated Organic Waste."

  • Constituents: List "1-Phenyl-1-heptyn-3-ol" explicitly.

  • Hazard Checkboxes: Mark "Toxic" and "Irritant." (Mark "Flammable" if the carrier solvent is flammable).

Phase 3: Final Disposal (Incineration)

Objective: Total destruction of the organic framework.

• Method: The standard industry method for this compound is High-Temperature Incineration .

• RCRA Classification: While not P-listed, it is typically managed as D001 (Ignitable) in mixed solvent waste streams or simply as non-regulated chemical waste destined for fuel blending/incineration.

Emergency Contingencies: Spill Management

If a spill occurs (e.g., dropping a 100g bottle), follow this "Self-Validating" cleanup loop:

• Evacuate & Ventilate: The vapor is an irritant. Clear the immediate area.[2][3][4]

• PPE Upgrade: Don double nitrile gloves and safety goggles.

• Absorb:

  • Use: Vermiculite, sand, or clay-based absorbent.

  • DO NOT Use: Paper towels or sawdust.

  • Causality: While not spontaneously combustible, mixing organic alcohols with high surface area combustible cellulose (paper) increases fire risk if an ignition source is introduced.

• Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with 1-Phenyl-1-heptyn-3-ol."

• Wash: Clean the surface with a soap/water solution (the compound is lipophilic; water alone will not clean it).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11789508 (Analog: 1-Phenyl-1-pentyn-3-ol). Retrieved from [Link]

• U.S. Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

Sources

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. chemicalbook.com [chemicalbook.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. chemscience.com [chemscience.com]